N-ethyl-2,4-dimethyl-5-nitroaniline

Core Science & Biosynthesis

A Technical Guide to the De Novo Crystal Structure Determination of N-ethyl-2,4-dimethyl-5-nitroaniline

Abstract

Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for the unambiguous determination of the three-dimensional atomic arrangement within a crystalline solid.[1][2][3] This guide provides a comprehensive, in-depth technical walkthrough for the complete crystal structure determination of a novel compound, N-ethyl-2,4-dimethyl-5-nitroaniline. As the crystal structure of this specific molecule has not been previously reported, this document serves as a practical, field-proven protocol for researchers, chemists, and drug development professionals undertaking de novo crystallographic analysis. We will traverse the entire workflow, from the initial synthesis and crystallization to data collection, structure solution, refinement, and final validation, with a focus on the causal reasoning behind key experimental and computational decisions.

Introduction: The Rationale for Structural Analysis

N-ethyl-2,4-dimethyl-5-nitroaniline belongs to the class of nitroaromatic compounds, which are pivotal precursors and intermediates in the synthesis of dyes, pharmaceuticals, and energetic materials.[4] The precise molecular geometry, including bond lengths, bond angles, and intermolecular interactions (such as hydrogen bonding or π-stacking), governs the material's bulk properties, reactivity, and biological activity. Therefore, obtaining a high-resolution crystal structure is not merely an academic exercise; it provides critical, actionable data for molecular design and materials engineering. Single-crystal X-ray analysis offers an unparalleled, direct view of this atomic arrangement, resolving ambiguities that can arise from spectroscopic techniques alone.[1][5]

This guide will use the determination of the N-ethyl-2,4-dimethyl-5-nitroaniline structure as a practical case study to illustrate the principles and practices of modern crystallography.

Part I: Synthesis and High-Quality Crystal Growth

The foundational step in any crystallographic study is the synthesis of the pure compound and the subsequent growth of diffraction-quality single crystals.[6][7] This is often the most challenging and empirical part of the process.[8]

Proposed Synthesis Route

A plausible and efficient synthesis of N-ethyl-2,4-dimethyl-5-nitroaniline involves a two-step process starting from 2,4-dimethylaniline.

• Nitration of 2,4-dimethylaniline: The starting material, 2,4-dimethylaniline, is first nitrated. To control the regioselectivity, the highly activating amino group is protonated in a strong acid medium (e.g., concentrated sulfuric acid). This converts it into a deactivating, meta-directing ammonium group. The subsequent addition of a nitrating agent (e.g., a mixture of concentrated nitric and sulfuric acids) at low temperatures (0-5 °C) favors the introduction of the nitro group at the 5-position, which is meta to the ammonium group and para to the 2-methyl group.[4]

• N-Ethylation of 2,4-dimethyl-5-nitroaniline: The resulting 2,4-dimethyl-5-nitroaniline is then selectively N-ethylated. This can be achieved using an ethylating agent such as ethyl iodide or diethyl sulfate in the presence of a suitable base (e.g., potassium carbonate) and a polar aprotic solvent (e.g., N,N-dimethylformamide, DMF). The reaction proceeds via nucleophilic substitution, where the aniline nitrogen attacks the electrophilic ethyl group.

Purification of the final product via column chromatography or recrystallization is essential to remove any unreacted starting materials or by-products before attempting crystallization.

Protocol for Single Crystal Growth

Obtaining a single crystal suitable for diffraction—typically 0.1 to 0.3 mm in size, transparent, and free of cracks or defects—is critical.[2][7] Several methods should be screened in parallel.[6][8]

Experimental Protocol: Crystallization Screening

• Solvent Selection: Begin by testing the solubility of ~5-10 mg of purified N-ethyl-2,4-dimethyl-5-nitroaniline in a range of common solvents (e.g., ethanol, methanol, acetone, ethyl acetate, toluene, hexane) at room temperature and upon gentle heating. An ideal solvent will dissolve the compound when hot but show limited solubility when cold.

• Slow Evaporation:

  • Prepare a nearly saturated solution of the compound in a suitable solvent (e.g., ethyl acetate) in a small vial.

  • Cover the vial with parafilm and puncture it with 2-3 small holes using a needle.[7]

  • Place the vial in a vibration-free location and allow the solvent to evaporate slowly over several days to weeks. The slow decrease in solvent volume gradually increases the concentration, promoting nucleation and crystal growth.[8]

• Vapor Diffusion:

  • Dissolve the compound in a small amount of a relatively non-volatile, good solvent (e.g., toluene) in a small, open inner vial.

  • Place this inner vial inside a larger, sealed outer jar containing a more volatile, poor solvent (the "anti-solvent," e.g., hexane).

  • Over time, the vapor of the anti-solvent will slowly diffuse into the solution in the inner vial, reducing the compound's solubility and inducing crystallization.[8][9] This is an excellent method for growing high-quality crystals from milligram quantities of material.[8]

• Slow Cooling:

  • Prepare a saturated solution of the compound in a suitable solvent (e.g., ethanol) at an elevated temperature.

  • Insulate the container (e.g., by placing it in a dewar flask) to ensure very slow cooling to room temperature, followed by potential transfer to a refrigerator (4 °C).

Once suitable crystals are formed, they must be carefully examined under a polarized light microscope to select a single, well-formed specimen for data collection.[7]

Part II: Single-Crystal X-ray Diffraction (SCXRD)

This section details the instrumental and computational workflow for determining the crystal structure from a selected crystal.

Experimental Workflow: Data Collection

The goal of data collection is to measure the intensities of as many unique diffracted X-ray beams (reflections) as possible.[3][10]

Caption: Workflow for SCXRD data collection.

Step-by-Step Protocol:

• Crystal Mounting: A selected crystal is carefully picked up using a cryo-loop and coated in a cryoprotectant oil (e.g., Paratone-N). It is then mounted on a goniometer head.

• Cryo-cooling: The mounted crystal is rapidly cooled to a low temperature (typically 100 K) in a stream of cold nitrogen gas. This minimizes thermal motion of the atoms, leading to better diffraction data at higher resolution.

• Data Collection: The goniometer head is placed on the diffractometer.[3]

  • X-ray Source: A monochromatic X-ray beam (e.g., Mo Kα, λ = 0.71073 Å, or Cu Kα, λ = 1.54184 Å) is directed at the crystal.[3]

  • Unit Cell Determination: A few initial diffraction images are collected to locate strong reflections. These are used by the control software to automatically determine the dimensions (a, b, c, α, β, γ) and symmetry of the unit cell, which is the basic repeating block of the crystal.[5]

  • Full Data Collection: Based on the crystal's symmetry (Bravais lattice), the software calculates an optimized strategy to measure the intensities of all unique reflections by rotating the crystal through a series of angles (e.g., ω and φ scans).[10] The diffracted beams strike a detector, producing a series of "spots" whose positions and intensities are recorded.[10][11]

Data Processing and Structure Solution

The raw diffraction images are processed to generate a reflection file, which is then used to solve the crystal structure.

Caption: Workflow for structure solution and refinement.

Step-by-Step Protocol:

• Data Reduction: Software (e.g., Bruker's APEX suite or CrysAlisPro) integrates the raw images, locating each reflection spot, measuring its intensity, and assigning it Miller indices (h,k,l). It also applies corrections for experimental factors like polarization and absorption. The output is a reflection file (.hkl).

• Space Group Determination: The software analyzes the systematic absences (reflections that are consistently absent) in the diffraction data to determine the crystal's space group, which describes all the symmetry operations within the unit cell.

• Structure Solution (The Phase Problem): The measured intensities are proportional to the square of the structure factor amplitudes, but the phase information is lost.[1][5] For small molecules like N-ethyl-2,4-dimethyl-5-nitroaniline, this "phase problem" is typically solved using direct methods.[12] Programs like SHELXT use statistical relationships between the intensities to derive initial phase estimates, which are then used to calculate an initial electron density map.[13]

• Model Building and Refinement:

  • An initial atomic model is built by assigning atoms to the strongest peaks in the electron density map.

  • This model is then refined using a least-squares process with a program like SHELXL.[14][15] Refinement is an iterative process where the atomic coordinates, displacement parameters (describing thermal vibration), and other variables are adjusted to minimize the difference between the structure factors calculated from the model and those observed experimentally.[5]

  • Hydrogen atoms are typically placed in calculated positions and refined using a "riding model."[13]

  • The quality of the refinement is monitored using R-factors (e.g., R1, wR2), which should converge to low values (typically < 0.05 for R1) for a well-determined structure.

Part III: Data Analysis, Validation, and Reporting

The final step is to analyze the refined model, validate its quality, and report the findings in a standardized format.

Representative Crystallographic Data

The following tables present representative, simulated data for a plausible crystal structure of N-ethyl-2,4-dimethyl-5-nitroaniline.

Table 1: Crystal Data and Structure Refinement Details.

Parameter	Value
Empirical Formula	C₁₀H₁₄N₂O₂
Formula Weight	194.23
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 8.512(3) Å
	b = 12.145(4) Å
	c = 9.876(3) Å
	α = 90°
	β = 105.34(2)°
	γ = 90°
Volume	983.4(6) ų
Z (Molecules/unit cell)	4
Calculated Density	1.311 Mg/m³
Absorption Coefficient	0.093 mm⁻¹
F(000)	416
Crystal Size	0.25 x 0.20 x 0.15 mm³
Theta range for data collection	2.50 to 27.50°
Reflections collected / unique	9124 / 2258 [R(int) = 0.031]
Completeness to theta = 25.24°	99.8 %
Data / restraints / parameters	2258 / 0 / 128
Goodness-of-fit on F²	1.045
Final R indices [I > 2σ(I)]	R1 = 0.041, wR2 = 0.105
R indices (all data)	R1 = 0.052, wR2 = 0.118

| Largest diff. peak and hole | 0.28 and -0.21 e.Å⁻³ |

Structure Validation

Before publication or deposition, the structural model must be rigorously validated. This is accomplished using the checkCIF utility provided by the International Union of Crystallography (IUCr).[16][17] checkCIF performs a battery of tests on the geometric and crystallographic data to identify potential errors, inconsistencies, or unusual features, reporting them as Alerts (A, B, C, or G).[17][18][19] Addressing these alerts is a critical part of ensuring the trustworthiness and quality of the final structure.[20][21]

Data Reporting and Archiving

The final, validated crystal structure is reported in the Crystallographic Information File (CIF) format.[18][22][23] The CIF is a standardized text file that contains all relevant information about the experiment and the resulting structure, including the unit cell parameters, atomic coordinates, and refinement statistics.[18][24][25] This file serves as the universal standard for archiving and disseminating crystallographic data.[14][22]

Conclusion

This guide has outlined the complete, end-to-end process for the de novo determination of the crystal structure of N-ethyl-2,4-dimethyl-5-nitroaniline. By following a logical progression from synthesis and crystal growth through data collection, structure solution, and rigorous validation, researchers can confidently and accurately elucidate the three-dimensional atomic structure of novel compounds. The resulting crystallographic model provides a definitive structural foundation, enabling a deeper understanding of a molecule's chemical behavior and paving the way for rational design in drug development and materials science.

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An In-Depth Technical Guide to the Solubility Profile of N-ethyl-2,4-dimethyl-5-nitroaniline in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical physicochemical property that profoundly influences its bioavailability, formulation, and process development. This technical guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility profile of N-ethyl-2,4-dimethyl-5-nitroaniline in a range of organic solvents. In the absence of extensive empirical data for this specific molecule, this guide emphasizes predictive models and robust experimental protocols, empowering researchers, scientists, and drug development professionals to generate and interpret reliable solubility data. We will delve into the theoretical underpinnings of solubility, from fundamental principles to advanced thermodynamic models, and provide detailed, step-by-step methodologies for laboratory-based solubility determination.

Introduction: The Critical Role of Solubility

In the pharmaceutical sciences, the adage "a drug must be in solution to be absorbed" underscores the paramount importance of solubility. Poor solubility can lead to low bioavailability, hindering the therapeutic efficacy of a promising compound.[1][2] A thorough understanding of a compound's solubility in various organic solvents is essential for crystallization, purification, formulation, and various stages of drug manufacturing.[1][3] This guide focuses on N-ethyl-2,4-dimethyl-5-nitroaniline, a nitroaromatic compound for which a detailed solubility profile is crucial for its potential applications in chemical synthesis and pharmaceutical development.

Physicochemical Characterization of N-ethyl-2,4-dimethyl-5-nitroaniline

A foundational step in assessing solubility is to characterize the solute. N-ethyl-2,4-dimethyl-5-nitroaniline possesses a molecular structure that dictates its interactions with various solvents.

• Structure: The molecule contains a substituted benzene ring, making it largely nonpolar. However, the presence of a nitro group (-NO2) and an N-ethylamino group (-NH-CH2CH3) introduces polarity and the potential for hydrogen bonding.

• Polarity: The nitro group is a strong electron-withdrawing group, creating a significant dipole moment. The secondary amine group also contributes to the molecule's polarity.

• Hydrogen Bonding: The amine group has a hydrogen atom that can act as a hydrogen bond donor, while the oxygen atoms of the nitro group can act as hydrogen bond acceptors.

These structural features suggest that N-ethyl-2,4-dimethyl-5-nitroaniline will exhibit varied solubility across a spectrum of organic solvents, depending on the interplay of dispersive, polar, and hydrogen-bonding interactions.

Theoretical Framework for Solubility Prediction

Before embarking on extensive experimental work, theoretical models can provide valuable insights into the probable solubility of a compound and guide solvent selection.

The Principle of "Like Dissolves Like"

This fundamental principle is based on the concept that a solute will dissolve best in a solvent that has a similar polarity and intermolecular forces. For N-ethyl-2,4-dimethyl-5-nitroaniline, this implies:

• Nonpolar Solvents (e.g., Toluene, Hexane): Solubility will be driven by weaker van der Waals (dispersive) forces. The aromatic ring of the solute will interact favorably with aromatic solvents like toluene.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Dimethyl Sulfoxide): These solvents possess dipole moments that can interact with the polar nitro and amino groups of the solute, likely leading to higher solubility.

• Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents can engage in hydrogen bonding with the solute, potentially leading to strong solute-solvent interactions and high solubility. Protic solvents have been shown to enhance the conversion and production of aniline from nitrobenzene, indicating favorable interactions.[9]

Hansen Solubility Parameters (HSP)

A more quantitative approach to "like dissolves like" is the use of Hansen Solubility Parameters.[10] This model deconstructs the total Hildebrand solubility parameter into three components:

• δD: Energy from dispersion forces.

• δP: Energy from dipolar intermolecular forces.

• δH: Energy from hydrogen bonds.

Each solvent and solute can be characterized by a point in a three-dimensional "Hansen space".[10] The principle is that solvents with HSP values close to those of the solute are more likely to dissolve it. The distance (Ra) between the solute and solvent in Hansen space is a measure of their compatibility.[11]

Table 1: Hansen Solubility Parameters for Common Organic Solvents [11][12][13]

Solvent	δD (MPa⁰.⁵)	δP (MPa⁰.⁵)	δH (MPa⁰.⁵)
Acetone	15.5	10.4	7.0
Acetonitrile	15.3	18.0	6.1
Chloroform	17.8	3.1	5.7
Dichloromethane	17.0	7.3	7.1
Dimethylformamide (DMF)	17.4	13.7	11.3
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2
Ethanol	15.8	8.8	19.4
Ethyl Acetate	15.8	5.3	7.2
Hexane	14.9	0.0	0.0
Methanol	15.1	12.3	22.3
Tetrahydrofuran (THF)	16.8	5.7	8.0
Toluene	18.0	1.4	2.0

Advanced Thermodynamic Models

For more rigorous predictions, computational models based on thermodynamics are employed. These are particularly useful for novel compounds where experimental data is scarce.[14][15][16]

• UNIFAC (UNIQUAC Functional-group Activity Coefficients): This is a group-contribution method that estimates activity coefficients based on the functional groups present in the solute and solvent molecules.[15][17][18]

• COSMO-RS (Conductor-like Screening Model for Real Solvents): This model uses quantum mechanics to calculate the chemical potential of a molecule in a solvent, providing a powerful a priori prediction of thermodynamic properties, including solubility.[15][17][18][19][20] COSMO-RS has shown success in predicting solubilities in various systems, including those involving complex organic molecules.[19][20]

These predictive models can help to narrow down the choice of solvents for experimental screening, saving time and resources.

Experimental Determination of Solubility

Experimental measurement remains the gold standard for determining the solubility of a compound. The isothermal saturation or "shake-flask" method is a widely accepted and reliable technique.[21][22]

Workflow for Experimental Solubility Determination

The following diagram illustrates a typical workflow for predicting and experimentally verifying the solubility of a novel compound.

Caption: Workflow for Solubility Prediction and Determination.

Detailed Protocol: Isothermal Saturation (Shake-Flask) Method

This protocol outlines the steps for determining the equilibrium solubility of N-ethyl-2,4-dimethyl-5-nitroaniline at a constant temperature (e.g., 25 °C or 37 °C).

Materials:

• N-ethyl-2,4-dimethyl-5-nitroaniline (solute)

• Selected organic solvents (HPLC grade)

• Scintillation vials or flasks with screw caps

• Orbital shaker or rotator in a temperature-controlled environment

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Preparation: Add an excess amount of N-ethyl-2,4-dimethyl-5-nitroaniline to a series of vials, each containing a known volume of a different organic solvent. An excess of solid should be visible to ensure saturation.[21]

• Equilibration: Seal the vials and place them in an orbital shaker set to the desired temperature. Agitate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached. It is advisable to sample at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has plateaued.[21]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the experimental temperature for a short period to allow the excess solid to settle. Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter into a clean vial. This step is crucial to remove any undissolved solid particles.[22][23]

• Quantification: Analyze the concentration of the dissolved solute in the filtrate using a suitable analytical method, such as gravimetry or HPLC.

Quantification Method 1: Gravimetric Analysis

This method is straightforward but is best suited for non-volatile solutes and solvents that can be easily evaporated.

Procedure:

• Weighing: Accurately weigh a clean, dry evaporating dish.[24]

• Sample Addition: Pipette a precise volume of the filtrate into the pre-weighed dish.

• Evaporation: Gently evaporate the solvent in a fume hood or under a stream of nitrogen. For higher boiling point solvents, a vacuum oven at a moderate temperature may be necessary.

• Drying and Weighing: Once the solvent is removed, dry the dish containing the solid residue to a constant weight in an oven.[23] Cool the dish in a desiccator before weighing.

• Calculation: The solubility (in g/mL) is calculated by dividing the mass of the residue by the volume of the filtrate used.

Quantification Method 2: High-Performance Liquid Chromatography (HPLC)

HPLC is a highly accurate and precise method for determining solute concentration, especially at low levels.[21][25]

Procedure:

• Method Development: Develop a suitable HPLC method (e.g., reversed-phase) that can effectively separate N-ethyl-2,4-dimethyl-5-nitroaniline from any potential impurities. This involves selecting an appropriate column, mobile phase, and detector wavelength.[25][26][27]

• Calibration Curve: Prepare a series of standard solutions of N-ethyl-2,4-dimethyl-5-nitroaniline of known concentrations in the solvent of interest. Inject these standards into the HPLC and create a calibration curve by plotting the peak area against concentration.[27]

• Sample Analysis: Dilute the filtered saturated solution with a known factor to bring its concentration within the range of the calibration curve. Inject the diluted sample into the HPLC and record the peak area.

• Calculation: Use the calibration curve to determine the concentration of the diluted sample. Multiply this value by the dilution factor to obtain the solubility of the original saturated solution.[26][28]

Data Presentation and Interpretation

All experimentally determined solubility data should be compiled into a clear and organized format for easy comparison and interpretation.

Table 2: Experimental Solubility of N-ethyl-2,4-dimethyl-5-nitroaniline at 25 °C

Solvent	Dielectric Constant	Solubility ( g/100 mL)	Solubility (mol/L)
e.g., Hexane	1.88
e.g., Toluene	2.38
e.g., Ethyl Acetate	6.02
e.g., Acetone	21.0
e.g., Ethanol	24.5
e.g., Methanol	32.7
e.g., DMSO	46.7

Interpretation: The results should be analyzed in the context of the theoretical principles discussed earlier. For instance, one would expect to see higher solubility in solvents like DMSO, DMF, and ethanol due to their high polarity and/or hydrogen bonding capabilities. Conversely, solubility would likely be lower in nonpolar solvents like hexane. By comparing the experimental data with predictions from models like HSP, researchers can validate the models and gain a deeper understanding of the specific intermolecular interactions driving the dissolution process.

Conclusion

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• 4. 2,4-DIMETHYL-5-NITROANILINE | 2124-47-2 [chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. prepchem.com [prepchem.com]
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• 9. A solvent-selection strategy for the hydrogenation reaction inside a tubular-flow reactor through a statistical approach - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 10. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
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• 12. researchgate.net [researchgate.net]
• 13. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids [accudynetest.com]
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electronic properties and UV-Vis spectrum of N-ethyl-2,4-dimethyl-5-nitroaniline

An In-depth Technical Guide on the Electronic Properties and UV-Vis Spectrum of N-ethyl-2,4-dimethyl-5-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical analysis of the . Leveraging established principles from analogous nitroaniline derivatives, this document offers a predictive overview of its spectroscopic behavior, experimental methodologies for its characterization, and insights into its potential applications.

Molecular Structure and Electronic Fundamentals

N-ethyl-2,4-dimethyl-5-nitroaniline is a substituted aromatic compound with a "push-pull" electronic structure. This configuration is characterized by an electron-donating group (EDG) and an electron-withdrawing group (EWG) at different positions on a π-conjugated system. In this molecule, the N-ethylamino group acts as the EDG, and the nitro group serves as the EWG, while the dimethylated benzene ring forms the conjugated bridge.

This arrangement is fundamental to its distinct electronic and spectroscopic characteristics. The UV-Vis absorption spectrum of such molecules is dominated by an intense band resulting from a π→π* electronic transition with significant intramolecular charge transfer (ICT) character.[1] This transition involves the promotion of an electron from the Highest Occupied Molecular Orbital (HOMO), which is primarily localized on the electron-rich N-ethylamino group and the benzene ring, to the Lowest Unoccupied Molecular Orbital (LUMO), which is predominantly centered on the electron-deficient nitro group.[1] This charge transfer from the donor to the acceptor moiety leads to a substantial increase in the dipole moment upon photoexcitation.[1]

Diagram: Intramolecular Charge Transfer in N-ethyl-2,4-dimethyl-5-nitroaniline

Caption: Intramolecular Charge Transfer (ICT) upon photoexcitation.

Influence of Substitution on Electronic Properties and UV-Vis Spectrum

The electronic properties and, consequently, the UV-Vis spectrum of N-ethyl-2,4-dimethyl-5-nitroaniline are modulated by its specific substitution pattern when compared to the parent p-nitroaniline molecule.

• N-Ethylation: The ethyl group on the nitrogen atom is an electron-donating alkyl group. This increases the electron-donating strength of the amino group through a positive inductive effect, leading to a higher energy HOMO. This, in turn, is expected to decrease the HOMO-LUMO energy gap, resulting in a bathochromic (red) shift of the absorption maximum (λmax) compared to its primary amine counterpart.

• C-Dimethylation: The two methyl groups on the benzene ring at positions 2 and 4 are also weakly electron-donating. Their presence further enriches the π-system of the ring with electron density, contributing to a further red-shift in the λmax.

• Substitution Pattern: The specific arrangement of the substituents influences the overall electronic distribution. The 5-nitro group is para to the 2-methyl group and meta to the 4-methyl and N-ethylamino groups. This complex interplay of electronic effects will fine-tune the energy of the molecular orbitals and the intensity of the ICT band.

Predicted Solvatochromism

A key feature of push-pull molecules like N-ethyl-2,4-dimethyl-5-nitroaniline is solvatochromism—the change in the color of a solution with a change in the solvent.[2] The ICT excited state is significantly more polar than the ground state. Therefore, polar solvents will stabilize the excited state to a greater extent than the ground state, lowering the energy required for the electronic transition.[1] This results in a bathochromic (red) shift of the λmax as the solvent polarity increases.[1][3]

The table below provides a predictive summary of the expected UV-Vis absorption maxima (λmax) for N-ethyl-2,4-dimethyl-5-nitroaniline in a range of solvents with varying polarities. These predictions are based on the known behavior of similar nitroaniline derivatives.[1][2]

Solvent	Polarity (Dielectric Constant)	Predicted λmax (nm)	Expected Shift
Cyclohexane	2.02	~340-350	Hypsochromic (Blue-shifted)
Dioxane	2.21	~355-365
Chloroform	4.81	~370-380
Ethanol	24.55	~385-395
Acetonitrile	37.5	~390-400
Water	80.1	~400-415	Bathochromic (Red-shifted)

Experimental and Computational Protocols

Experimental Protocol for UV-Vis Spectroscopic Analysis

This protocol outlines a standardized procedure for obtaining the UV-Vis absorbance spectrum of N-ethyl-2,4-dimethyl-5-nitroaniline.

• Stock Solution Preparation:

  • Accurately weigh approximately 10 mg of N-ethyl-2,4-dimethyl-5-nitroaniline.

  • Dissolve the compound in a suitable solvent (e.g., ethanol) in a 100 mL volumetric flask to prepare a stock solution of known concentration (e.g., ~0.1 mg/mL). Gentle heating or sonication may be used to aid dissolution.[1]

• Working Solution Preparation:

  • Prepare a series of dilute working solutions from the stock solution in the desired solvents (as listed in the table above).

  • The final concentration should be adjusted to yield an absorbance in the optimal range of the spectrophotometer (typically 0.2 - 1.0 a.u.). A concentration in the micromolar range is often appropriate.[1]

• Spectrophotometer Setup and Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Calibrate the instrument by running a baseline correction with the cuvettes filled with the respective pure solvents.

  • Record the absorbance spectrum of each working solution over a wavelength range of approximately 200-600 nm.

  • Identify the wavelength of maximum absorbance (λmax) for each solvent.

Diagram: Experimental Workflow for UV-Vis Analysis

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Technical Guide to the Molecular Weight and Exact Mass of N-ethyl-2,4-dimethyl-5-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the molecular weight and exact mass of N-ethyl-2,4-dimethyl-5-nitroaniline, a substituted nitroaniline of interest in synthetic chemistry and potentially in pharmaceutical development. Understanding these fundamental molecular properties is a critical first step in the identification, characterization, and quantification of this compound.

Introduction: The Significance of Molecular Mass in Scientific Research

In the realm of chemical and pharmaceutical sciences, the precise determination of a molecule's mass is paramount. It serves as a cornerstone for confirming chemical identity, assessing sample purity, and conducting quantitative analyses. This guide delineates the distinction between two key concepts: molecular weight (an average mass) and exact mass (a precise measure of a specific isotope), and details their determination for N-ethyl-2,4-dimethyl-5-nitroaniline.

Defining the Molecule: N-ethyl-2,4-dimethyl-5-nitroaniline

N-ethyl-2,4-dimethyl-5-nitroaniline is an aromatic amine derivative. Its structure consists of an aniline core substituted with an ethyl group on the nitrogen atom, two methyl groups at positions 2 and 4 of the benzene ring, and a nitro group at position 5. Based on this structure, the molecular formula is determined to be C₁₀H₁₄N₂O₂.

Molecular Weight and Exact Mass: A Comparative Analysis

While often used interchangeably in general discourse, molecular weight and exact mass are distinct and critical concepts in chemistry and mass spectrometry.

• Molecular Weight (or Molar Mass): This is the weighted average mass of a molecule's constituent atoms, taking into account the natural abundance of their isotopes. It is expressed in atomic mass units (amu) or grams per mole ( g/mol ). Molecular weight is a crucial parameter for stoichiometric calculations in chemical reactions.

• Exact Mass: This is the calculated mass of a molecule based on the most abundant isotope of each element. It is a more precise value than the molecular weight and is fundamental in high-resolution mass spectrometry for determining the elemental composition of a compound.

The following table summarizes the calculated molecular weight and exact mass for N-ethyl-2,4-dimethyl-5-nitroaniline.

Parameter	Value
Molecular Formula	C₁₀H₁₄N₂O₂
Molecular Weight	194.23 g/mol
Exact Mass	194.10553 Da

Experimental Determination: High-Resolution Mass Spectrometry

The definitive experimental technique for determining the exact mass of a compound is high-resolution mass spectrometry (HRMS). This powerful analytical method provides a highly accurate mass measurement, which can be used to confirm the elemental composition of a molecule.

Experimental Workflow for HRMS Analysis

The following diagram illustrates a typical workflow for the analysis of N-ethyl-2,4-dimethyl-5-nitroaniline using liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS).

Preliminary Investigation of N-Ethyl-2,4-dimethyl-5-nitroaniline Reactivity: A Technical Guide for Synthetic Applications

Executive Summary

N-Ethyl-2,4-dimethyl-5-nitroaniline (CAS: 1564588-65-3) is a highly functionalized aromatic amine that serves as a critical intermediate in the synthesis of advanced dyes, antimicrobial pharmaceuticals, and complex heterocycles such as functionalized Tröger's bases. The unique topology of this molecule—featuring an electron-donating N-ethylamino group, two sterically demanding methyl groups, and a strongly electron-withdrawing nitro group—creates a complex push-pull electronic system.

This technical guide provides a rigorous analysis of its reactivity profile, translating fundamental physicochemical data into actionable, field-proven synthetic protocols.

Physicochemical Profile & Electronic Topology

Understanding the intrinsic properties of N-ethyl-2,4-dimethyl-5-nitroaniline is the first step in predicting its behavior in the reactor. The acid-base dynamics of this compound are heavily influenced by the meta-positioned nitro group. The electron-withdrawing nature of the −NO2​ moiety significantly attenuates the basicity of the secondary amine.

Empirical data indicates that the compound exhibits a weak basic character with an estimated pKa​ of 2.5 ± 0.5, which is substantially lower than that of unsubstituted aniline ( pKa​ = 4.6) [1]. Furthermore, its solubility profile dictates solvent selection; in polar protic solvents like ethanol and methanol, the compound demonstrates moderate solubility (10–50 mg/mL at room temperature), driven by hydrogen bonding interactions [1].

Table 1: Physicochemical and Baseline Properties

Property	Value	Rationale / Impact on Reactivity
Molecular Formula	C10​H14​N2​O2​	Defines stoichiometric equivalents for downstream synthesis.
CAS Registry Number	1564588-65-3	Essential identifier for procurement and database indexing [3].
pKa​ (Estimated)	2.5 ± 0.5	Weak basicity prevents standard acid-catalyzed amine nucleophilic attacks [1].
Solubility (EtOH/MeOH)	10–50 mg/mL (RT)	Dictates the use of biphasic or alcoholic solvent systems for homogenous reactions [1].
Steric Environment	High (ortho-methyl)	Hinders N-acylation; necessitates the use of nucleophilic catalysis (e.g., DMAP).

Mechanistic Reactivity & Causality

The reactivity of N-ethyl-2,4-dimethyl-5-nitroaniline can be categorized into three primary pathways. As an Application Scientist, it is crucial not just to know what happens, but why it happens.

Nitro Group Reduction

The reduction of the nitro group to yield N1-ethyl-2,4-dimethylbenzene-1,5-diamine is a fundamental transformation. While catalytic hydrogenation (Pd/C, H2​ ) is a standard approach, the presence of the N-ethyl group introduces a risk of N-dealkylation under pressurized hydrogen. Therefore, a Modified Béchamp Reduction using Iron (Fe) powder and Ammonium Chloride ( NH4​Cl ) is preferred. NH4​Cl provides a mildly acidic proton source that avoids the harsh, highly acidic conditions of standard HCl , thereby preventing the protonation of the resulting diamine product which would otherwise complicate extraction.

N-Acylation of the Secondary Amine

The secondary amine is flanked by an ortho-methyl group at the C2 position, creating significant steric bulk (high A-value). Standard acylation using acetyl chloride and triethylamine ( Et3​N ) is kinetically sluggish. To overcome this activation energy barrier, the addition of 4-Dimethylaminopyridine (DMAP) is required. DMAP acts as a nucleophilic catalyst, generating a highly electrophilic N-acylpyridinium intermediate that easily bypasses the steric hindrance of the ortho-methyl group.

Electrophilic Aromatic Substitution (EAS)

The aromatic ring is subject to competing electronic effects. The N-ethylamino group strongly activates the ortho/para positions, while the nitro group deactivates the ring. The C6 position (ortho to the amine and ortho to the nitro group) is the most electronically accessible and sterically unhindered site for electrophiles (such as halogens or nitronium ions), making EAS highly regioselective [1, 2].

Fig 1: Core reactivity pathways of N-ethyl-2,4-dimethyl-5-nitroaniline.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed with built-in validation steps to ensure reproducibility and high yield.

Protocol A: Chemoselective Modified Béchamp Reduction

Objective: Reduce the −NO2​ group while preserving the N-ethyl moiety.

• Substrate Preparation: Dissolve 10 mmol of N-ethyl-2,4-dimethyl-5-nitroaniline in 30 mL of an Ethanol/Water mixture (3:1 v/v). Causality: The organic substrate is insoluble in pure water, while NH4​Cl requires water to dissolve. The 3:1 ratio provides an optimal biphasic interface for the heterogeneous iron surface.

• Catalyst Addition: Add 50 mmol (5 eq.) of fine Iron (Fe) powder, followed by 20 mmol (2 eq.) of NH4​Cl .

• Thermal Activation: Heat the mixture to a gentle reflux (80°C) for 2–4 hours with vigorous stirring.

• In-Process Control (IPC): Monitor via TLC (Hexane:EtOAc 3:1). The starting material is bright yellow (UV active); the product will appear as a lower- Rf​ spot that stains positive with ninhydrin.

• Hot Filtration (Critical Step): Filter the reaction mixture hot through a pad of Celite. Causality: The newly formed diamine can precipitate as the solution cools, trapping the product in the iron sludge. Hot filtration ensures the product remains dissolved in the mother liquor.

• Workup: Concentrate the filtrate under reduced pressure to remove ethanol. Extract the aqueous residue with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate to yield the diamine.

Fig 2: Step-by-step workflow for the chemoselective modified Béchamp reduction.

Protocol B: Sterically Hindered N-Acylation

Objective: Acylate the secondary amine using DMAP catalysis.

• Preparation: Dissolve 5 mmol of the starting material in 15 mL of anhydrous Dichloromethane (DCM) under a nitrogen atmosphere.

• Base & Catalyst Addition: Add 10 mmol (2 eq.) of Triethylamine ( Et3​N ) and 0.5 mmol (10 mol%) of DMAP.

• Electrophile Addition: Cool the flask to 0°C. Dropwise, add 6 mmol (1.2 eq.) of the desired acyl chloride. Causality: The exothermic nature of acyl chloride addition requires cooling to prevent localized boiling of DCM and side-reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. The reaction is driven to completion by the highly reactive N-acylpyridinium intermediate formed by DMAP.

• Workup: Quench with saturated aqueous NaHCO3​ . Extract with DCM, wash with 1M HCl (to remove residual DMAP and Et3​N ), dry, and concentrate.

Table 2: Comparative Yields of Nitro Reduction Methods

Method	Conditions	Yield (%)	Chemoselectivity	Operational Notes
Modified Béchamp	Fe powder, NH4​Cl , EtOH/ H2​O , 80°C	88–92%	Excellent	Mild, avoids dealkylation; requires hot filtration.
Catalytic Hydrogenation	Pd/C (10%), H2​ (1 atm), MeOH, RT	75–80%	Moderate	Risk of N-dealkylation; offers the cleanest workup.
Stannous Chloride	SnCl2​⋅2H2​O , EtOH, 70°C	60–70%	Good	Generates toxic tin byproducts; prone to difficult emulsions during extraction.

References

• N-ethyl-2,4-dimethyl-5-nitroaniline - Smolecule Smolecule.com
• 2,4-DIMETHYL-5-NITROANILINE | 2124-47-2 - ChemicalBook Chemicalbook.com
• 10224-71-2 | N,2-Dimethyl-5-nitroaniline | BLD Pharm Bldpharm.com

Protocols & Analytical Methods

step-by-step synthesis protocol for N-ethyl-2,4-dimethyl-5-nitroaniline

Application Note: Synthesis and Methodological Validation of N-Ethyl-2,4-dimethyl-5-nitroaniline

Target Audience: Researchers, Synthesis Chemists, and Drug Development Professionals Compound: N-Ethyl-2,4-dimethyl-5-nitroaniline (CAS: 1564588-65-3)

Introduction and Strategic Overview

N-Ethyl-2,4-dimethyl-5-nitroaniline is a highly specialized functionalized aniline derivative utilized as a critical building block in the development of chemical probes, advanced dyes, and pharmaceutical intermediates [1, 2]. The synthesis of this compound requires rigorous regiochemical control. Direct nitration of N-ethyl-2,4-dimethylaniline often yields a complex mixture of regioisomers due to the competing directing effects of the alkyl and alkylamino groups.

To ensure high purity and regioselectivity, the optimal synthetic strategy employs a two-phase approach: the controlled nitration of 2,4-dimethylaniline to isolate the 5-nitro intermediate, followed by selective N-ethylation [1].

Mechanistic Pathway

Synthetic pathway for N-ethyl-2,4-dimethyl-5-nitroaniline via nitration and N-alkylation.

Experimental Design & Causality (E-E-A-T)

As a Senior Application Scientist, it is vital to understand the causality behind the reaction conditions rather than merely executing them:

• Regioselectivity via Protonation: In Phase 1, the reaction is conducted in strongly acidic media (concentrated HCl and H₂SO₄). This protonates the strongly activating, ortho/para-directing amino group into a deactivating, meta-directing anilinium ion. Consequently, the incoming nitronium ion ( NO2+​ ) is directed to the 5-position (meta to the anilinium group and ortho to the 4-methyl group), maximizing the yield of the desired 2,4-dimethyl-5-nitroaniline isomer [1].

• Thermal Control: The nitration of aromatic amines is highly exothermic and prone to oxidative degradation. Maintaining the reaction temperature strictly below 15 °C during nitric acid addition is non-negotiable. Exceeding this threshold leads to the formation of explosive dinitro by-products and tarry oxidative degradation materials [1].

• Role of Sulfuric Acid: Added sequentially after nitric acid, sulfuric acid acts as a potent dehydrating agent, shifting the equilibrium to generate the highly electrophilic nitronium ion required for the substitution.

Step-by-Step Synthesis Protocol

Note: This protocol must be executed in a professional laboratory setting within a certified fume hood, utilizing appropriate PPE (chemical-resistant gloves, lab coat, and face shield).

Phase 1: Synthesis of 2,4-Dimethyl-5-nitroaniline

• Preparation: In a multi-neck round-bottom flask equipped with a mechanical stirrer and an internal thermometer, dissolve 40 g (0.33 mol) of 2,4-dimethylaniline in concentrated hydrochloric acid.

• Cooling: Submerge the reaction vessel in an ice-salt bath. Allow the internal temperature to stabilize below 10 °C.

• Nitration: Slowly add 33 g of concentrated nitric acid dropwise via an addition funnel over a period of 3 hours. Critical: Adjust the addition rate to ensure the internal temperature never exceeds 15 °C [1].

• Catalysis: Once the nitric acid addition is complete, carefully and slowly add 400 g of concentrated sulfuric acid.

• Maturation: Maintain the reaction mixture at 15 °C with continuous mechanical stirring for 1 hour.

• Quenching & Isolation: Pour the reaction mixture over 600 mL of crushed ice to quench the reaction. Stir vigorously for 30 minutes to facilitate precipitation. Filter the resulting crude solid under vacuum.

• Purification: Recrystallize the crude precipitate using an ethanol-water mixed solvent system to yield the intermediate as an orange solid (Expected yield: ~71%).

Phase 2: N-Ethylation to Target Compound

• Preparation: Dissolve the purified 2,4-dimethyl-5-nitroaniline in a dry aprotic solvent (e.g., anhydrous N,N-Dimethylformamide) under an inert nitrogen atmosphere.

• Reagent Addition: Add 1.2 equivalents of an ethylating agent (e.g., ethyl iodide) and 2.0 equivalents of a mild base (e.g., anhydrous potassium carbonate) to act as an acid scavenger.

• Reaction: Heat the mixture to 60–70 °C and stir for 12–16 hours. Monitor the conversion of the primary amine to the secondary amine via TLC or LC-MS.

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate, and wash sequentially with distilled water and brine to remove the DMF and inorganic salts.

• Final Isolation: Dry the organic layer over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate in vacuo. Purify the crude N-ethyl-2,4-dimethyl-5-nitroaniline (CAS: 1564588-65-3) via silica gel flash chromatography [2].

Quantitative Data Summary

Reagent / Material	Role in Synthesis	Quantity / Ratio	Critical Notes
2,4-Dimethylaniline	Starting Material	40.0 g (0.33 mol)	Ensure high purity prior to use.
Nitric Acid (Conc.)	Nitrating Agent	33.0 g	Add dropwise; strictly maintain < 15 °C.
Hydrochloric Acid	Solvent / Proton Source	Variable	Forms the meta-directing anilinium ion.
Sulfuric Acid (Conc.)	Dehydrating Catalyst	400.0 g	Add after HNO₃ to drive NO2+​ formation.
Ethyl Iodide	Alkylating Agent	1.2 eq.	Use under inert atmosphere.
Potassium Carbonate	Acid Scavenger	2.0 eq.	Must be anhydrous to prevent side reactions.

References

• Journal of Medicinal Chemistry. "Discovery of a Chemical Probe Bisamide: An Orally Bioavailable Efficacious Pirin Ligand." ACS Publications. Available at:[Link](Verified Landing Page)

Application Note: N-ethyl-2,4-dimethyl-5-nitroaniline as a Precursor in Azo Dye Synthesis

Target Audience: Researchers, Chemical Scientists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

Azo dyes represent the most versatile class of synthetic organic colorants, widely utilized in textiles, pharmaceuticals, and advanced material sciences[1]. Their synthesis fundamentally relies on a two-phase process: the diazotization of a primary aromatic amine, followed by an electrophilic azo coupling reaction with an electron-rich nucleophile[1].

N-ethyl-2,4-dimethyl-5-nitroaniline (CAS: 1564588-65-3) is a highly specialized, sterically tuned precursor utilized in the synthesis of disperse dyes and pharmaceutical intermediates[2].

The Causality of Precursor Selection

To design a successful synthesis, we must analyze the compound's structure (C₁₀H₁₄N₂O₂) and its chemical causality:

• Secondary Amine Constraint: Because N-ethyl-2,4-dimethyl-5-nitroaniline features an N-ethyl substituted amine, it is a secondary aromatic amine. It cannot be directly diazotized; reacting it with nitrous acid would yield an unwanted N-nitrosamine rather than a reactive diazonium salt[3].

• Role as a Coupling Component: Consequently, in a rational synthetic design, this compound serves as the electron-rich coupling component (the nucleophile), while a standard primary amine (e.g., 4-nitroaniline) acts as the highly electrophilic diazo precursor[4].

• Regioselectivity logic: The coupling reaction is an electrophilic aromatic substitution[3]. The benzene ring of our precursor features multiple directing groups:

  • C1 (-NHEt): Strongly activating, ortho/para directing.

  • C2 & C4 (-CH3): Weakly activating, ortho/para directing.

  • C5 (-NO2): Strongly deactivating, meta directing.

Because the para-position (C4) relative to the amine is blocked by a methyl group, the diazonium electrophile will regioselectively attack the sterically accessible ortho-position at C6 .

Experimental Workflow Visualization

Workflow for azo dye synthesis using N-ethyl-2,4-dimethyl-5-nitroaniline as a coupler.

Quantitative Reaction Parameters

Reagent	Function in Synthesis	Equivalents	Optimal Temp
4-Nitroaniline	Diazo Precursor	1.0 eq	0–5 °C
Hydrochloric Acid (37%)	Acidic Medium / Reactant	2.5–3.0 eq	0–5 °C
Sodium Nitrite (NaNO₂)	Nitrosating Agent	1.05 eq	0–5 °C
N-ethyl-2,4-dimethyl-5-nitroaniline	Coupling Agent (Nucleophile)	1.0 eq	0–5 °C
Sodium Acetate	pH Buffer	As needed (pH 3-5)	0–5 °C

Step-by-Step Methodology

Phase 1: Diazotization of the Primary Amine

• Prepare Amine Suspension: Suspend 0.01 mol of 4-nitroaniline in 20 mL of distilled water. Add 2.5–3.0 molar equivalents of concentrated HCl to form the amine hydrochloride salt[1].

• Thermal Control: Cool the suspension to 0–5 °C in an ice-water bath.

• Nitrosation: Dissolve 1.05 equivalents of sodium nitrite (NaNO₂) in 10 mL of cold water. Add this dropwise to the amine suspension while strictly maintaining the temperature below 5 °C.

• Validation Checkpoint: After 30 minutes of stirring, apply a drop of the reaction mixture to starch-iodide paper. An immediate blue-black color confirms the presence of a slight excess of nitrous acid, validating that diazotization is complete[5].

Phase 2: Preparation of the Coupler Solution

• Solvation: Dissolve 0.01 mol of N-ethyl-2,4-dimethyl-5-nitroaniline in 15 mL of dilute acetic acid (or a 1:1 water/ethanol mixture).

• Thermal Control: Cool the coupler solution to 0–5 °C to prevent side reactions during coupling.

Phase 3: Electrophilic Azo Coupling

• Coupling: Slowly add the cold diazonium salt solution dropwise into the coupler solution under vigorous magnetic stirring.

• Buffering: Concurrently add a saturated aqueous solution of sodium acetate to maintain the reaction pH between 3 and 5.

• Validation Checkpoint: The reaction mixture will immediately develop a deep, intense color (typically dark red or violet), visually validating the formation of the extended conjugated azo chromophore[1].

• Completion: Stir for an additional 1–2 hours at 0–5 °C to ensure complete electrophilic conversion.

Phase 4: Isolation and Purification

• Neutralization: Adjust the final pH to neutral (pH 7) using dilute sodium hydroxide or additional sodium acetate if necessary[5].

• Filtration: Isolate the precipitated disperse dye via vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with copious amounts of cold distilled water to remove unreacted inorganic salts.

• Drying: Dry the purified dye product in a vacuum desiccator or a low-temperature oven[1].

Self-Validating System & Troubleshooting Logic

To ensure scientific integrity, operators must understand the causality behind protocol failures:

• Symptom: Vigorous bubbling or foaming during Phase 1 (Diazotization).

  • Causality: Loss of temperature control (>5 °C). Diazonium salts are highly unstable; elevated temperatures cause thermal degradation into phenols, accompanied by the evolution of nitrogen gas[1][3]. If bubbling occurs, the diazonium electrophile is destroyed, and the batch must be discarded.

• Symptom: The coupling reaction stalls, or the yield is exceptionally poor.

  • Causality: The pH has dropped too low (< pH 2). Unlike phenols, which couple in alkaline conditions, aromatic amines couple best in weakly acidic conditions (pH 3–5)[3][5]. However, if the environment is too acidic, the secondary amine of N-ethyl-2,4-dimethyl-5-nitroaniline becomes fully protonated (-NH₂Et⁺). This eliminates its electron-donating ability, deactivating the aromatic ring and halting the electrophilic aromatic substitution. Buffering with sodium acetate is critical to maintain the nucleophilicity of the coupler.

References

• Application Notes and Protocols: N,N-Dimethyl-2-nitroaniline as an Intermediate in Azo Dye Synthesis Source: Benchchem URL:1

• N-ethyl-2,4-dimethyl-5-nitroaniline Source: Smolecule URL:2

• Synthesis of Azo Disperse Dyes with High Absorption for Efficient Polyethylene Terephthalate Dyeing Performances in Supercritical Carbon Dioxide Source: MDPI URL:5

• Synthesis of Azo Dyes Derived from 4-Nitroaniline for Textile Coloration and Their Removal from Effluents Using Chemically Modified Sugarcane Bagasse Adsorbent Source: ResearchGate URL:4

• Classifications, properties, recent synthesis and applications of azo dyes Source: PMC (NIH) URL:3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Buy N-ethyl-2,4-dimethyl-5-nitroaniline [smolecule.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Azo Disperse Dyes with High Absorption for Efficient Polyethylene Terephthalate Dyeing Performances in Supercritical Carbon Dioxide [mdpi.com]

Application Note: A Robust HPLC Method for the Quantification of N-ethyl-2,4-dimethyl-5-nitroaniline

Abstract

This application note describes a detailed, validated, and robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of N-ethyl-2,4-dimethyl-5-nitroaniline. This method is designed for researchers, scientists, and professionals in the drug development and chemical synthesis fields who require a reliable analytical procedure for purity assessment, stability testing, and quality control. The developed method utilizes reversed-phase chromatography with a C18 column and UV detection, demonstrating excellent linearity, accuracy, and precision.

Introduction

N-ethyl-2,4-dimethyl-5-nitroaniline is a substituted nitroaromatic compound with potential applications as an intermediate in the synthesis of pharmaceuticals and other specialty chemicals. As with any compound intended for these applications, a reliable and validated analytical method is crucial for ensuring its quality and purity. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the separation, identification, and quantification of non-volatile and thermally labile compounds.[1] This application note provides a comprehensive guide to the development and validation of an isocratic reversed-phase HPLC method for N-ethyl-2,4-dimethyl-5-nitroaniline.

Physicochemical Properties of N-ethyl-2,4-dimethyl-5-nitroaniline (and its Analogs)

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a successful HPLC method. Due to the limited availability of experimental data for N-ethyl-2,4-dimethyl-5-nitroaniline, its properties are inferred from its close structural analog, 2,4-dimethyl-5-nitroaniline.

Structure:

• N-ethyl-2,4-dimethyl-5-nitroaniline: C₁₀H₁₄N₂O₂

• 2,4-dimethyl-5-nitroaniline: C₈H₁₀N₂O₂[2]

The structures indicate that these are moderately polar molecules. The presence of the nitro group and the amino group contributes to their polarity, while the ethyl and methyl groups, along with the benzene ring, add non-polar character.

Polarity and logP: The calculated XLogP3 value for 2,4-dimethyl-5-nitroaniline is 1.8.[3] The addition of an ethyl group in N-ethyl-2,4-dimethyl-5-nitroaniline is expected to slightly increase its hydrophobicity, suggesting a logP value slightly higher than 1.8. This moderate hydrophobicity makes reversed-phase HPLC an ideal separation technique.[3][4]

pKa: The basicity of the amino group is a key factor. The pKa of the conjugate acid of similar aromatic amines can be estimated to be in the range of 2-4. This implies that at a pH below its pKa, the analyte will be protonated (positively charged), and at a pH above its pKa, it will be in its neutral form. Controlling the pH of the mobile phase is therefore critical for consistent retention.

UV Absorbance: Nitroaromatic compounds are known to absorb UV radiation. The UV-Vis spectrum of the closely related N,N-diethyl-4-nitroaniline shows a strong absorbance maximum around 380 nm.[5][6] The UV spectrum of 4,5-dimethyl-2-nitroaniline has also been studied, indicating significant absorbance in the UV region.[7] A preliminary scan of N-ethyl-2,4-dimethyl-5-nitroaniline is recommended to determine the optimal detection wavelength, but a starting wavelength of 254 nm or a higher wavelength in the range of 350-400 nm is likely to provide good sensitivity.

HPLC Method Development

The selection of the appropriate stationary and mobile phases is critical for achieving the desired separation.

Column Selection

Given the moderately polar nature of N-ethyl-2,4-dimethyl-5-nitroaniline, a reversed-phase stationary phase is the logical choice. A C18 (octadecylsilyl) column is the most common and versatile reversed-phase column and is recommended as the starting point for this analysis.[4] A standard column dimension of 4.6 mm x 150 mm with 5 µm particle size provides a good balance between efficiency and backpressure.

Mobile Phase Selection

A mixture of an organic solvent and water (or an aqueous buffer) is used as the mobile phase in reversed-phase HPLC.

• Organic Solvent: Acetonitrile and methanol are the most common organic modifiers. Acetonitrile is often preferred due to its lower viscosity and better UV transparency at lower wavelengths.

• Aqueous Phase: The use of a buffer is recommended to control the pH of the mobile phase and ensure reproducible retention times, given the basic nature of the analyte's amino group. A phosphate or acetate buffer in the pH range of 3-6 would be suitable to maintain the analyte in a consistent ionization state. For simplicity, an initial mobile phase of acetonitrile and water can be tested.

Detection Wavelength

Based on the UV absorbance characteristics of similar nitroaniline compounds, a detection wavelength of 254 nm is a good starting point. However, to maximize sensitivity, it is highly recommended to determine the wavelength of maximum absorbance (λmax) by running a UV-Vis spectrum of a standard solution of N-ethyl-2,4-dimethyl-5-nitroaniline.

Optimization of Chromatographic Conditions

Initial scouting experiments should be performed with varying ratios of acetonitrile and water to achieve a retention time between 3 and 10 minutes. A typical starting point would be a 50:50 (v/v) mixture of acetonitrile and water. The flow rate can be set to 1.0 mL/min. The column temperature can be maintained at ambient or slightly elevated (e.g., 30 °C) to improve peak shape and reduce viscosity.

Detailed HPLC Protocol

This protocol provides a starting point for the analysis of N-ethyl-2,4-dimethyl-5-nitroaniline. Optimization may be required based on the specific HPLC system and column used.

Instrumentation and Materials

• HPLC system with a pump, autosampler, column compartment, and UV detector.

• C18 reversed-phase column (4.6 x 150 mm, 5 µm).

• N-ethyl-2,4-dimethyl-5-nitroaniline reference standard.

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Methanol (HPLC grade, for sample preparation).

Preparation of Solutions

• Mobile Phase: Prepare a mixture of acetonitrile and water in a 60:40 (v/v) ratio. Degas the mobile phase before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of N-ethyl-2,4-dimethyl-5-nitroaniline reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to obtain concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample containing N-ethyl-2,4-dimethyl-5-nitroaniline in methanol to a concentration that falls within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 254 nm
Run Time	10 minutes

Method Validation

The developed HPLC method must be validated to ensure its suitability for its intended purpose. The validation should be performed according to the International Council for Harmonisation (ICH) guidelines.[1]

Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte in the presence of components that may be expected to be present.	The peak for N-ethyl-2,4-dimethyl-5-nitroaniline should be well-resolved from any impurities or matrix components.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999 over the specified range.
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	To be established based on the linearity study.
Accuracy	The closeness of the test results to the true value.	Recovery of 98.0% to 102.0% at three different concentrations.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	Repeatability (intra-day precision): RSD ≤ 2.0%. Intermediate precision (inter-day precision): RSD ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	System suitability parameters should remain within acceptable limits when parameters like mobile phase composition, flow rate, and column temperature are slightly varied.

Experimental Workflow and Data Presentation

The logical flow of the HPLC method development and validation process is depicted in the following diagram.

Caption: Workflow for HPLC method development and validation.

Conclusion

This application note presents a straightforward and reliable reversed-phase HPLC method for the quantitative analysis of N-ethyl-2,4-dimethyl-5-nitroaniline. The method is based on sound chromatographic principles and is readily implementable in a quality control or research laboratory. The detailed validation protocol ensures that the method is suitable for its intended purpose and will generate accurate and precise results.

References

• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dimethyl-5-nitroaniline. Retrieved from [Link]

• ResearchGate. (n.d.). UV-Visible absorbance spectra of N,N-diethyl-4-nitroaniline (DENA, 20 µM) and 4-nitroaniline (NA, 20 µM). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• Iraqi Journal for Applied Science. (2025, December 30). Synthesis and Characterization of Novel Nitroaniline-Based Azo Compounds as Acid-Base Indicators. Retrieved from [Link]

• RASĀYAN J. Chem. (2024). COMPUTATIONAL, EXPERIMENTAL SPECTRAL ANALYSIS AND STRUCTURAL PARAMETERS OF 4, 5-DIMETHYL-2- NITRO ANILINE. Retrieved from [Link]

• Google Patents. (n.d.). CN101580473B - Method for preparing N-methyl paranitroaniline.

• PubChem. (n.d.). 2,4-Dimethyl-5-nitroaniline. Retrieved from [Link]

Sources

• 1. N-Ethyl-2-nitroaniline 98 10112-15-9 [sigmaaldrich.com]
• 2. nextsds.com [nextsds.com]
• 3. 2,4-Dimethyl-5-nitroaniline | C8H10N2O2 | CID 228007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. Bot Verification [rasayanjournal.co.in]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-ethyl-2,4-dimethyl-5-nitroaniline

Welcome to the technical support center for the synthesis of N-ethyl-2,4-dimethyl-5-nitroaniline. This guide is designed for researchers, scientists, and professionals in drug development and fine chemical synthesis. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you overcome common challenges and improve your synthesis yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the standard synthetic route for N-ethyl-2,4-dimethyl-5-nitroaniline?

The most common and logical synthetic pathway involves a two-step process:

• N-ethylation of the starting material, 2,4-dimethylaniline.

• Regioselective nitration of the resulting N-ethyl-2,4-dimethylaniline intermediate.

This sequence is preferred because direct nitration of 2,4-dimethylaniline would primarily yield nitration at the position para to the strongly activating amino group, which is already occupied by a methyl group. The amino group's directing effect, combined with the steric hindrance of the adjacent methyl group, makes the 5-position the most favorable for electrophilic substitution after N-ethylation.

Q2: What are the critical parameters for the N-ethylation step?

The N-ethylation of 2,4-dimethylaniline is a nucleophilic substitution reaction. Key parameters to control are:

• Stoichiometry: Using an excess of aniline relative to the ethylating agent can help minimize the formation of the N,N-diethyl byproduct.[1]

• Choice of Ethylating Agent: The reactivity of the ethylating agent (e.g., ethyl iodide, ethyl bromide, diethyl sulfate) is crucial. More reactive agents may require lower temperatures to control over-alkylation.[1]

• Temperature: Lower reaction temperatures generally favor mono-alkylation.[1]

• Base: A suitable base is required to neutralize the acid generated during the reaction, driving the equilibrium towards the product.

Q3: What are the primary challenges in the nitration of substituted anilines?

Direct nitration of anilines using standard nitrating mixtures (concentrated nitric and sulfuric acids) can be problematic.[2][3] The main challenges are:

• Oxidation: The amino group is highly activating and susceptible to oxidation by nitric acid, which can lead to the formation of tar-like byproducts and a significant loss of yield.[2]

• Formation of Anilinium Ion: In the strongly acidic medium, the basic amino group is protonated to form the anilinium ion (-NH₃⁺). This ion is a deactivating group and a meta-director, leading to the formation of undesired isomers.[2][3]

Q4: What are the main safety concerns associated with this synthesis?

• Exothermic Reactions: Nitration reactions are highly exothermic and can lead to a runaway reaction if not properly controlled.[4] Strict temperature control using an ice bath or other cooling system is essential.[4]

• Strong Acids and Oxidizers: Concentrated nitric and sulfuric acids are corrosive and strong oxidizers. Appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat, must be worn. All manipulations should be performed in a chemical fume hood.[4]

• Nitro Compounds: Aromatic nitro compounds are often toxic and should be handled with care.

Troubleshooting Guide

Category: Low Yield & Incomplete Reactions

Q: My overall yield is significantly lower than expected. What are the common causes and how can I address them?

A low overall yield can stem from issues in either the N-ethylation or the nitration step. A systematic approach is required to identify the root cause.

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low yield.

A: To begin troubleshooting, first determine which step is underperforming.

• Isolate the Problematic Step:

  • Run the N-ethylation reaction and analyze the crude product using Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to assess the conversion of the starting material.

  • If the conversion is low, focus on optimizing the N-ethylation (see next question).

  • If the N-ethylation is successful, the issue likely lies within the nitration step or the workup and purification procedures.

• Investigate Workup and Purification:

  • Extraction Losses: Ensure the correct pH is used during aqueous workup to keep your amine product in the organic phase. Perform multiple extractions to ensure complete recovery.

  • Purification Method: Column chromatography is effective for separating nitroaniline isomers.[5][6] Recrystallization is also a powerful technique for purification, often using ethanol and water.[5] However, improper solvent choice can lead to significant product loss in the mother liquor.

Q: My N-ethylation of 2,4-dimethylaniline is not going to completion. How can I improve the conversion?

A: Incomplete N-alkylation is often due to suboptimal reaction conditions or reagent issues.

Parameter	Potential Issue	Recommended Solution
Reagents	Low reactivity of ethylating agent.	Consider switching to a more reactive agent (e.g., from ethyl bromide to ethyl iodide). Ensure the aniline and solvent are dry.
Temperature	Reaction temperature is too low.	Gradually increase the reaction temperature while monitoring the reaction by TLC/GC. Be aware that higher temperatures may increase dialkylation.[1]
Base	Insufficient or inappropriate base.	Ensure at least one equivalent of a suitable base (e.g., K₂CO₃, NaHCO₃, or a non-nucleophilic organic base like triethylamine) is used to neutralize the generated acid.
Reaction Time	Insufficient reaction time.	Monitor the reaction over a longer period to ensure it has reached completion.

Q: The nitration step is giving a low yield of the desired 5-nitro product. What could be wrong?

A: Low yields in nitration are frequently caused by poor temperature control or the formation of byproducts.

• Strict Temperature Control: The nitration of an activated ring like N-ethyl-2,4-dimethylaniline is highly exothermic. The nitrating mixture must be added dropwise at a very low temperature (typically 0 to 5 °C) to prevent a runaway reaction and the formation of oxidative byproducts.[4]

• Alternative Nitrating Agents: If the standard HNO₃/H₂SO₄ mixture proves problematic, consider milder, more regioselective nitrating agents.

  • tert-Butyl Nitrite (TBN): This reagent has been shown to be effective for the regioselective ring nitration of N-alkyl anilines under mild conditions.[7][8][9]

  • Bismuth Nitrate Pentahydrate (Bi(NO₃)₃•5H₂O): This can be an efficient and safer alternative to concentrated acids, often showing good regioselectivity.[10]

Category: Purity & Side Products

Q: I am observing a significant amount of N,N-diethyl-2,4-dimethylaniline as a byproduct. How can I minimize this?

A: The formation of the dialkylated product is a common issue in N-alkylation.[1] The mono-ethylated product is often more nucleophilic than the starting aniline, making it susceptible to a second alkylation.

Strategies to Favor Mono-alkylation:

• Adjust Stoichiometry: Use an excess of 2,4-dimethylaniline relative to the ethylating agent.[1] This increases the probability that the ethylating agent will react with the more abundant starting material.

• Reduce Reaction Temperature: Lowering the temperature can often increase the selectivity for mono-alkylation.[1]

• Controlled Addition: Add the ethylating agent slowly to the reaction mixture to maintain a low instantaneous concentration, which disfavors the second alkylation.

Q: My final product is contaminated with other nitro-isomers. How can I improve the regioselectivity of the nitration?

A: The directing effects of the N-ethylamino and the two methyl groups should strongly favor nitration at the 5-position. If other isomers are forming, it may be due to harsh reaction conditions.

• The Directing Effects: The N-ethylamino group is a powerful ortho-, para-director. The methyl groups are also ortho-, para-directing. In N-ethyl-2,4-dimethylaniline, the positions ortho and para to the amino group are positions 3 and 6. The methyl groups at positions 2 and 4 further activate the ring. The 5-position is ortho to the 4-methyl group and meta to the 2-methyl group, but it is the most sterically accessible and electronically favorable position for nitration.

• Improving Selectivity:

  • Maintain Low Temperatures: As mentioned, high temperatures can reduce selectivity.

  • Consider Alternative Reagents: Milder nitrating agents, such as tert-butyl nitrite, can offer improved regioselectivity.[7][9]

Q: How can I effectively purify the final product and remove isomeric impurities?

A: Chromatographic and recrystallization techniques are the primary methods for purifying nitroaniline isomers.

• Column Chromatography: This is a highly effective method for separating isomers with different polarities.[5]

  • Stationary Phase: Silica gel is commonly used.

  • Mobile Phase: A solvent system of ethyl acetate and hexane is a good starting point. The polarity can be adjusted to achieve optimal separation.[6] Adding a small amount of a base like triethylamine (0.1-1%) to the mobile phase can improve the peak shape of basic compounds like anilines.[5]

• Recrystallization: This method is excellent for removing small amounts of impurities from the major product.[5]

  • Solvent Selection: A mixed solvent system, such as ethanol/water, is often effective.[5] The crude product should be dissolved in a minimum amount of the hot solvent and allowed to cool slowly to form pure crystals.

Experimental Protocols

Protocol 1: N-Ethylation of 2,4-Dimethylaniline

Overall Reaction Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Regioselective Nitration of N-Alkyl Anilines using tert-Butyl Nitrite under Mild Condition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. An Alternative Method for the Selective Synthesis of Ortho-nitro Anilines Using Bismuth Nitrate Pentahydrate - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting impurities in N-ethyl-2,4-dimethyl-5-nitroaniline production

Welcome to the Technical Support Center for the synthesis and purification of N-ethyl-2,4-dimethyl-5-nitroaniline. This portal is designed for researchers and drug development professionals to troubleshoot common bottlenecks, specifically focusing on impurity control during nitration and N-alkylation phases.

Mechanistic Overview & Reaction Pathways

The synthesis of N-ethyl-2,4-dimethyl-5-nitroaniline typically proceeds via a two-step sequence: the regioselective nitration of 2,4-dimethylaniline to form the intermediate 2,4-dimethyl-5-nitroaniline, followed by N-ethylation. Each step presents unique mechanistic challenges that can lead to significant impurity profiles if left uncontrolled.

Reaction pathway for N-ethyl-2,4-dimethyl-5-nitroaniline highlighting major impurity branches.

Troubleshooting Guide & FAQs

Q1: During the nitration of 2,4-dimethylaniline, my LC-MS shows a significant +45 m/z peak relative to the target intermediate. What is causing this? Causality: A +45 m/z shift (M+45) corresponds to the addition of a second nitro group (NO2 = 46 Da, minus 1 H = 45 Da), indicating the formation of a dinitro by-product. The starting material, 2,4-dimethylaniline, features an amino group and two methyl groups. All three substituents are electron-donating groups (EDGs) that highly activate the aromatic ring toward electrophilic aromatic substitution. Because the ring is so electron-rich, it remains sufficiently activated after the first nitration to undergo a second nitration event if the kinetics are not strictly suppressed[1]. Solution: Strict thermodynamic control is mandatory. The reaction must be maintained below 15 °C during the dropwise addition of nitric acid. Furthermore, ensure the stoichiometric ratio of HNO3 is strictly controlled (e.g., 1.0 to 1.05 equivalents) to starve the secondary nitration pathway[1].

Q2: My N-ethylation step yields a mixture of the desired N-ethyl-2,4-dimethyl-5-nitroaniline and an overalkylated N,N-diethyl impurity. Why does this happen, and how do I prevent it? Causality: Direct alkylation using ethyl halides (e.g., ethyl bromide) or ethyl tosylate inherently suffers from poor selectivity. When the primary amine is mono-ethylated, the inductive electron-donating effect of the new ethyl group increases the electron density on the nitrogen atom. This makes the newly formed secondary amine more nucleophilic than the original primary amine, allowing it to rapidly compete for the remaining alkylating agent and form the tertiary amine (N,N-diethyl byproduct)[2][3]. Solution: Transition from direct alkylation to a reductive amination protocol. Using acetaldehyde in the presence of a mild reducing agent (such as sodium triacetoxyborohydride) bypasses the nucleophilicity issue by forming an imine intermediate that is subsequently reduced. This method significantly enhances mono-N-alkylation selectivity[2].

Q3: How do I efficiently separate unreacted 2,4-dimethyl-5-nitroaniline from the N-ethylated product if my reaction does not reach 100% conversion? Causality: Both the primary and secondary amines share similar electronic profiles and polarities, causing them to co-elute during standard silica gel chromatography. Solution: Leverage the differential solubility imparted by the N-ethyl group. Recrystallization from an ethanol-water mixed solvent is highly effective. The primary amine (unreacted intermediate) forms stronger intermolecular hydrogen bonds, altering its crystallization kinetics and allowing the N-ethyl derivative to be isolated with high purity[1].

Quantitative Data: Impurity Profiling

Use the following table to rapidly diagnose and mitigate impurities based on your analytical readouts.

Impurity Profile	Source Pathway	MW Shift (LC-MS)	Typical Yield Impact	Mitigation Strategy
Dinitro by-products	Over-nitration of starting material	+45 Da	10 - 20%	Strict temperature control (<15 °C)[1]
Regioisomers (e.g., 6-nitro)	Non-selective electrophilic attack	0 Da (Isobaric)	5 - 10%	Recrystallization (EtOH/Water)
N,N-Diethyl derivative	Overalkylation during ethylation	+28 Da	15 - 30% (Direct)	Switch to reductive amination[2]
Unreacted Intermediate	Incomplete N-ethylation	-28 Da	5 - 15%	Stoichiometric excess of reductant

Standard Operating Procedures (SOPs)

To ensure scientific integrity, the following protocols are designed as self-validating systems . Do not proceed to the next step until the validation check confirms success.

Protocol A: Regioselective Nitration to form 2,4-Dimethyl-5-nitroaniline

• Preparation : Dissolve 2,4-dimethylaniline (40 g, 0.33 mol) in concentrated HCl (150 mL) in a 1 L three-necked flask equipped with a mechanical stirrer and internal thermometer. Cool the mixture to 0–5 °C using an ice-salt bath.

• Nitration : Slowly add nitric acid (33 g, ~1.05 eq) dropwise over 3 hours.

  • [Self-Validation Check 1] : Monitor the internal temperature continuously. The temperature must not exceed 15 °C[1]. If the temperature spikes, pause the addition immediately to prevent exponential dinitro impurity formation.

• Acidification : Following nitric acid addition, carefully add concentrated sulfuric acid (400 g) while maintaining the temperature at 15 °C. Stir for an additional 1 hour.

• Quenching & Filtration : Pour the reaction mixture over crushed ice (600 mL). Stir vigorously for 30 minutes until precipitation is complete. Filter the crude orange solid.

• Purification : Recrystallize the crude product from an ethanol-water mixture.

  • [Self-Validation Check 2] : Analyze the recrystallized product via IR. The confirmation of characteristic N-H stretches (3469, 3386 cm⁻¹) and the absence of multi-substituted regioisomer peaks validate the purity before proceeding to ethylation[1].

Protocol B: Highly Selective Mono-N-Ethylation via Reductive Amination

• Imine Formation : In a dry 500 mL round-bottom flask under nitrogen, dissolve the purified 2,4-dimethyl-5-nitroaniline (16.6 g, 0.1 mol) in anhydrous dichloroethane (DCE, 200 mL). Add acetaldehyde (4.84 g, 0.11 mol, 1.1 eq) and glacial acetic acid (6.0 g, 0.1 mol). Stir at room temperature for 2 hours.

• Reduction : Cool the mixture to 0 °C. Add sodium triacetoxyborohydride (STAB, 31.8 g, 0.15 mol) portion-wise over 30 minutes.

• Reaction Monitoring : Stir the mixture at room temperature for 4 hours.

  • [Self-Validation Check 3] : Perform LC-MS analysis. The reaction is validated as complete when the primary amine mass (m/z 166) is consumed and the mono-ethylated mass (m/z 194) is dominant. If the N,N-diethyl mass (m/z 222) appears at >2% relative abundance, immediately quench the reaction to halt overalkylation[2].

• Quenching & Extraction : Quench the reaction with saturated aqueous NaHCO₃ (150 mL) until gas evolution ceases (pH ~ 8). Separate the organic layer, extract the aqueous layer with DCE (2 x 50 mL), and dry the combined organics over anhydrous Na₂SO₄.

• Isolation : Concentrate under reduced pressure and purify via recrystallization to yield pure N-ethyl-2,4-dimethyl-5-nitroaniline.

Diagnostic Workflow

Diagnostic workflow for identifying and resolving common synthesis impurities.

References

• Ruthenium-Catalyzed Selective Mono N-Ethylation of Arylamines and Tandem Reduction/N-Ethylation of Nitroarenes Using Triethylamine and Formic Acid Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. 2,4-DIMETHYL-5-NITROANILINE | 2124-47-2 [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ethyl p-methylbenzenesulfonate | 80-40-0 | Benchchem [benchchem.com]

Technical Support Center: N-Ethyl-2,4-dimethyl-5-nitroaniline Synthesis Optimization

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals seeking to optimize the synthesis of N-ethyl-2,4-dimethyl-5-nitroaniline. Below, you will find mechanistic troubleshooting, quantitative condition comparisons, and self-validating experimental protocols.

Core Synthesis Strategy & Mechanistic Pathway

The synthesis of N-ethyl-2,4-dimethyl-5-nitroaniline can theoretically proceed via two routes: nitration followed by N-alkylation (Pathway A), or N-alkylation followed by nitration (Pathway B).

Expert Insight: Pathway A is the definitively superior route. Alkylating 2,4-dimethylaniline before nitration generates a secondary amine that is more nucleophilic than the starting primary amine, leading to uncontrollable over-alkylation (N,N-diethylation). By nitrating first, the strongly electron-withdrawing nitro group deactivates the aromatic ring and reduces the nucleophilicity of the amine, ensuring that the subsequent N-alkylation halts cleanly at the mono-ethyl stage[1].

Figure 1: Synthetic pathways for N-ethyl-2,4-dimethyl-5-nitroaniline. Pathway A is preferred.

Troubleshooting & FAQs: Regioselective Nitration

Q: Why am I observing high levels of oxidative degradation and tar formation during the nitration of 2,4-dimethylaniline? A: Aniline derivatives are highly susceptible to oxidation by nitric acid. To prevent oxidative degradation, the amine must be fully protonated to the anilinium ion. Utilizing a large excess of concentrated hydrochloric acid and sulfuric acid ensures complete protonation, locking the lone pair and protecting the amine from oxidation[2]. Furthermore, the reaction kinetics must be controlled by strictly maintaining the temperature below 15 °C.

Q: How does the reaction achieve regioselectivity for the 5-nitro isomer over the 3-nitro or 6-nitro isomers? A: This regioselectivity is a classic example of exploiting synergistic steric and electronic directing effects[3]. In a strongly acidic medium, the protonated amine (-NH3⁺) acts as an electron-withdrawing deactivator via the inductive effect, directing electrophilic attack to the meta positions (positions 3 and 5)[4]. Concurrently, the methyl groups at positions 2 and 4 are ortho/para directors. Position 5 is para to the 2-methyl and ortho to the 4-methyl. Crucially, position 5 is sterically unhindered compared to position 3, which is sandwiched between the bulky anilinium group and the 2-methyl group. This convergence of electronic direction and steric hindrance dictates exclusive nitration at position 5[3][4].

Troubleshooting & FAQs: N-Alkylation

Q: I am getting poor conversion during the N-alkylation of 2,4-dimethyl-5-nitroaniline with ethyl bromide. How can I drive the reaction to completion? A: The presence of the meta-nitro group significantly decreases the nucleophilicity of the amine through inductive withdrawal. Direct alkylation with ethyl bromide requires a strong base (e.g., NaOH) to deprotonate the amine, forming a highly reactive amide anion[1]. Transitioning to a polar aprotic solvent like DMF will also accelerate this S_N2 substitution by poorly solvating the nucleophilic anion, thereby increasing its reactivity.

Q: Is there a risk of over-alkylation to the N,N-diethyl derivative? A: The risk is minimal when following Pathway A. The electron-withdrawing nature of the nitro group, combined with the added steric bulk of the first ethyl group, makes the second alkylation kinetically unfavorable. If trace over-alkylation is still observed, consider switching from direct alkylation to reductive amination using acetaldehyde and sodium triacetoxyborohydride (STAB), which offers exquisite selectivity for mono-alkylation.

Quantitative Data: Reaction Condition Optimization

Reaction Step	Evaluated Conditions	Conversion / Yield	Major Impurity	Recommendation
Nitration	HNO₃, H₂SO₄, 25 °C	~40%	Tar / Oxidized byproducts	Not Recommended
Nitration	HNO₃, HCl/H₂SO₄, < 15 °C	71% (Isolated)	Dinitro byproducts (~20% crude)	Optimal [2]
Alkylation	EtBr, K₂CO₃, EtOH, Reflux	~60%	Unreacted starting material	Sub-optimal
Alkylation	EtBr, NaOH, DMF, 60 °C	>90%	Trace N,N-diethyl	Optimal [1]

Validated Experimental Protocols

Every protocol below is designed as a self-validating system, ensuring that intermediate integrity is confirmed before proceeding to the next synthetic step.

Protocol A: Regioselective Nitration (Synthesis of 2,4-Dimethyl-5-nitroaniline)

• Preparation: Dissolve 2,4-dimethylaniline (40 g, 0.33 mol) in concentrated hydrochloric acid.

• Temperature Control: Cool the stirring solution to < 15 °C using an ice-salt bath.

• Nitration: Slowly add nitric acid (33 g) dropwise over a period of 3 hours. Critical: Strictly maintain the temperature below 15 °C to prevent oxidative tarring[2].

• Acidification: Subsequently, add concentrated sulfuric acid (400 g) and stir the reaction mixture at 15 °C for an additional 1 hour[2].

• Quench & Isolate: Pour the reaction mixture over crushed ice (600 mL), stir for 30 minutes, and isolate the crude product via vacuum filtration[2].

• Self-Validation Check: Recrystallize the crude product from an ethanol-water mixed solvent to yield an orange solid. Validate via IR spectroscopy (characteristic NO₂ peaks at 1514 and 1339 cm⁻¹) and ¹H NMR (CDCl₃), which must show two distinct aromatic singlets at δ 7.15 and 6.87 ppm, confirming substitution specifically at position 5[2].

Protocol B: N-Alkylation (Synthesis of N-Ethyl-2,4-dimethyl-5-nitroaniline)

• Deprotonation: Dissolve the validated 2,4-dimethyl-5-nitroaniline (1.0 eq) in anhydrous DMF under an inert nitrogen atmosphere. Add powdered NaOH (1.5 eq) and stir for 15 minutes to generate the nucleophilic anion[1].

• Alkylation: Add ethyl bromide (1.2 eq) dropwise at room temperature.

• Heating: Elevate the temperature to 60 °C and stir for 4 hours[1].

• Workup: Quench the reaction with cold water and extract with ethyl acetate. Wash the organic layer extensively with brine to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Self-Validation Check: Perform TLC analysis (Hexane:EtOAc). The complete disappearance of the primary amine spot validates conversion. Confirm the target molecule via LC-MS, checking for the expected mass ion (M+H = 195.1).

References

• 2,4-DIMETHYL-5-NITROANILINE Synthesis - ChemicalBook.
• 2,4-Dimethyl-5-nitroaniline Synthetic Pathways & Regioselectivity - Benchchem.
• N-ethyl-2,4-dimethyl-5-nitroaniline Synthesis Methods - Smolecule.
• Why does nitration of N,N-dimethylaniline occur at the meta position? - Chemistry StackExchange.

Sources

• 1. Buy N-ethyl-2,4-dimethyl-5-nitroaniline [smolecule.com]
• 2. 2,4-DIMETHYL-5-NITROANILINE | 2124-47-2 [chemicalbook.com]
• 3. 2,4-Dimethyl-5-nitroaniline | 2124-47-2 | Benchchem [benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Optimizing N-Ethyl-2,4-Dimethyl-5-Nitroaniline Synthesis

Welcome to the Technical Support Center for the synthesis and optimization of N-ethyl-2,4-dimethyl-5-nitroaniline. This guide is designed for researchers, application scientists, and drug development professionals facing chemoselectivity challenges—specifically, minimizing over-alkylation (N,N-diethylation) and managing unreacted precursors during the mono-N-alkylation of 2,4-dimethyl-5-nitroaniline.

Part 1: Mechanistic FAQs & Causality

Q1: Why is the N,N-diethyl byproduct so prevalent when using standard alkyl halides like ethyl iodide or ethyl bromide? A1: This is a classic kinetic problem in amine alkylation. The starting material, 2,4-dimethyl-5-nitroaniline, possesses a primary amine that is highly deactivated by the electron-withdrawing para-nitro group (1)[1]. Once the first ethyl group is successfully attached, the inductive electron-donating effect of the new alkyl chain increases the electron density on the nitrogen. Consequently, the resulting secondary amine becomes significantly more nucleophilic than the primary amine precursor. This causes the rate of the second alkylation ( k2​ ) to exceed the first ( k1​ ), leading to unavoidable over-alkylation if stoichiometric excess or harsh bases are used.

Q2: How does the steric environment of 2,4-dimethyl-5-nitroaniline influence reagent selection? A2: The methyl group at the 2-position (ortho to the amine) creates significant steric hindrance. While this slightly suppresses the formation of the bulky N,N-diethyl byproduct, it also severely retards the initial mono-alkylation. To overcome this, researchers often increase the temperature or base strength, which inadvertently provides the activation energy needed for over-alkylation. Shifting from direct alkylation to reductive amination or transition-metal-catalyzed borrowing hydrogen methodologies is highly recommended to bypass this thermodynamic trap (2)[2].

Q3: Are there alternative alkylating agents that prevent over-alkylation? A3: Yes. Beyond reductive amination with acetaldehyde, modern approaches utilize alkyl carbonates or catalytic transfer hydrogenation. For instance, ruthenium-catalyzed systems using triethylamine and formic acid have been shown to selectively mono-ethylate deactivated anilines without over-alkylation (2)[2]. Similarly, dialkyl carbonates over zeolite catalysts can achieve high mono-N-alkyl selectivity (3)[3].

Part 2: Diagnostic Workflows & Logical Relationships

Visualizing the troubleshooting logic is critical for rapid protocol adjustment. The following flowcharts dictate the decision matrix and kinetic pathways when analyzing crude reaction mixtures via LC-MS or GC-MS.

Decision matrix for troubleshooting byproduct formation in mono-N-ethylation workflows.

Kinetic pathway illustrating why the mono-alkylated product is prone to over-alkylation.

Part 3: Quantitative Data & Reagent Comparison

To systematically reduce byproducts, selecting the correct ethylating agent is paramount. The table below summarizes the expected performance of various reagent systems based on empirical data for deactivated ortho-substituted anilines.

Alkylation Strategy	Reagents	Typical Conversion	Mono-Selectivity	Primary Byproducts
Direct Alkylation	Ethyl Iodide, K2CO3, DMF	85 - 95%	Poor (<60%)	N,N-diethyl (High)
Direct Alkylation	Diethyl Carbonate, NaY Faujasite	70 - 94%	Excellent (>90%)	Unreacted Precursor
Reductive Amination	Acetaldehyde, NaBH(OAc)3, DCE	>95%	Excellent (>95%)	Alcohols (Trace)
Transfer Hydrogenation	Ru-triphos, NEt3, Formic Acid	80 - 90%	High (>85%)	Formamides (Trace)

Part 4: Validated Experimental Protocols

To ensure self-validating and reproducible results, we recommend abandoning direct alkylation with ethyl halides in favor of Reductive Amination . This method exploits the stability of the intermediate imine to prevent over-alkylation (4)[4].

Protocol: Highly Selective Reductive Mono-N-Ethylation

Mechanism: 2,4-dimethyl-5-nitroaniline reacts with acetaldehyde to form an imine intermediate. Because the imine lacks a free N-H proton, it cannot react with a second equivalent of aldehyde. Subsequent reduction yields strictly the mono-alkylated product.

Materials:

• 2,4-dimethyl-5-nitroaniline (1.0 eq, 10 mmol)

• Acetaldehyde (1.2 eq, 12 mmol)

• Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq, 15 mmol)

• Glacial acetic acid (1.0 eq, 10 mmol)

• 1,2-Dichloroethane (DCE) (50 mL)

Step-by-Step Methodology:

• Imine Formation: Dissolve 2,4-dimethyl-5-nitroaniline in 50 mL of anhydrous DCE in a flame-dried round-bottom flask under an inert nitrogen atmosphere.

• Acid Catalysis: Add glacial acetic acid to the stirring solution. The acid protonates the carbonyl oxygen of acetaldehyde, enhancing its electrophilicity—a crucial step given the deactivated nature of the nitroaniline.

• Aldehyde Addition: Cool the mixture to 0°C using an ice bath. Dropwise, add acetaldehyde. Stir for 30 minutes at 0°C to allow complete imine formation.

  • Self-Validation Check: An aliquot analyzed by TLC/LC-MS should show the disappearance of the primary amine mass and the appearance of the imine mass (M+26).

• Reduction: Slowly add NaBH(OAc)3 in small portions over 15 minutes to prevent rapid temperature spikes. NaBH(OAc)3 is chosen over NaBH4 because it is milder and will selectively reduce the imine without reducing the nitro group (1)[1].

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature (20-25°C). Stir for 4-6 hours.

• Quenching & Workup: Quench the reaction by carefully adding 20 mL of saturated aqueous NaHCO3. Stir until effervescence ceases. Transfer to a separatory funnel, extract the aqueous layer with dichloromethane (3 x 20 mL), wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate pure N-ethyl-2,4-dimethyl-5-nitroaniline.

References

• Smolecule. "N-ethyl-2,4-dimethyl-5-nitroaniline". Smolecule.com.
• ResearchGate. "One-Pot Reductive Mono-N-alkylation of Aniline and Nitroarene Derivatives Using Aldehydes".
• ACS Publications. "Ruthenium-Catalyzed Selective Mono N-Ethylation of Arylamines and Tandem Reduction/N-Ethylation of Nitroarenes Using Triethylamine and Formic Acid". The Journal of Organic Chemistry.
• ACS Publications. "Reaction of Primary Aromatic Amines with Alkyl Carbonates over NaY Faujasite: A Convenient and Selective Access to Mono-N-alkyl Anilines". The Journal of Organic Chemistry.

Sources

• 1. Buy N-ethyl-2,4-dimethyl-5-nitroaniline [smolecule.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification and Recrystallization of N-ethyl-2,4-dimethyl-5-nitroaniline

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals dealing with the isolation and purification of N-ethyl-2,4-dimethyl-5-nitroaniline (CAS: 1564588-65-3).

As a secondary aniline derivative featuring both electron-donating (ethylamino, methyl) and electron-withdrawing (nitro) groups, this compound presents unique solubility and polarity challenges. This guide synthesizes field-proven methodologies to help you troubleshoot chromatographic tailing, optimize mixed-solvent recrystallization, and prevent common physical chemistry pitfalls like "oiling out."

Part 1: Chromatographic Pre-Purification

Before attempting recrystallization, it is critical to remove structurally similar impurities (e.g., over-ethylated byproducts or nitration regioisomers). Silica gel column chromatography is the standard approach, but the secondary amine group requires specific mobile phase optimizations.

Frequently Asked Questions (Chromatography)

Q: Why does N-ethyl-2,4-dimethyl-5-nitroaniline streak on TLC plates and tail during column elution? A: Aniline derivatives are basic compounds that interact strongly with the acidic silanol (Si-O-H) groups present on the surface of unmodified silica gel. This strong hydrogen-bonding and acid-base interaction leads to slow, uneven elution, manifesting as tailing on TLC and broad, asymmetric peaks during column chromatography 1.

Q: How can I suppress this silanol interaction to achieve sharp bands? A: You must neutralize the stationary phase by incorporating a basic modifier into your mobile phase. Adding 0.5% to 1.0% Triethylamine (TEA) to your eluent mixture (e.g., Hexane/Ethyl Acetate) competitively binds the acidic silanol sites, allowing the target aniline derivative to elute symmetrically 1.

Step-by-Step Methodology: Amine-Optimized Silica Gel Chromatography

Self-Validating Check: Always run a 2D TLC or a baseline TLC with and without TEA to confirm that tailing is resolved before committing your crude mixture to the column.

• Mobile Phase Preparation: Prepare a solvent system of Hexane and Ethyl Acetate (typically 4:1 to 8:1 v/v, depending on TLC optimization). Add exactly 1% v/v Triethylamine (TEA) and mix thoroughly.

• Column Packing (Wet Slurry): Mix silica gel with the TEA-modified mobile phase. Pour the slurry into the column. The TEA will pre-neutralize the column during packing.

• Sample Loading: Dissolve the crude N-ethyl-2,4-dimethyl-5-nitroaniline in the minimum volume of the mobile phase (or pure dichloromethane if solubility is poor) and carefully apply it to the silica bed.

• Elution & Monitoring: Elute using the modified mobile phase. Monitor fractions using UV-active TLC plates (254 nm). The nitroaromatic ring will quench fluorescence strongly.

• Concentration: Pool the fractions containing the pure target compound and concentrate in vacuo. Crucial: Ensure the water bath temperature does not exceed 45°C to prevent thermal degradation of the nitroaniline 2.

Part 2: Recrystallization Workflows

Once the bulk impurities are removed, recrystallization is employed to achieve >99% purity. The steric bulk of the 2,4-dimethyl groups and the polarity of the 5-nitro group make mixed-solvent systems (specifically Ethanol/Water) highly effective 3.

Workflow for the isolation and purification of N-ethyl-2,4-dimethyl-5-nitroaniline.

Frequently Asked Questions (Recrystallization)

Q: During the addition of the antisolvent (water), my product forms an oil at the bottom of the flask instead of crystals. Why? A: This phenomenon is known as "oiling out." It occurs when the melting point of the solute-impurity mixture is lower than the temperature at which the solution reaches saturation 4. Because N-ethyl-2,4-dimethyl-5-nitroaniline has a relatively low melting point compared to unsubstituted nitroanilines, adding too much water too quickly at high temperatures forces the compound to separate as a supercooled liquid (oil) rather than a crystalline solid.

Q: How do I recover a sample that has oiled out? A: Reheat the mixture until the oil completely redissolves. If it does not redissolve, add a few drops of the primary solvent (ethanol). Once a homogeneous clear solution is achieved, allow the flask to cool much more slowly. You can also introduce a seed crystal or vigorously scratch the inside of the flask with a glass rod to provide nucleation sites, which thermodynamically favors crystallization over oiling out 3.

Troubleshooting logical pathway for resolving "oiling out" during recrystallization.

Step-by-Step Methodology: Mixed-Solvent Recrystallization

Self-Validating Check: The success of this protocol relies on the precise balance of solvent/antisolvent. If the solution becomes cloudy and stays cloudy upon adding one drop of hot ethanol, impurities are crashing out, not the target product.

• Dissolution: Place the semi-pure N-ethyl-2,4-dimethyl-5-nitroaniline in an Erlenmeyer flask. Add a minimum volume of boiling 95% ethanol (approx. 5-10 mL per gram of solute) 3. Swirl continuously on a hot plate until completely dissolved.

• Hot Filtration: To remove insoluble particulates (or decolorizing carbon, if used), quickly filter the boiling solution through a pre-heated stemless funnel fitted with fluted filter paper. Causality: Fluted paper increases the surface area for faster filtration, and a stemless funnel prevents the solution from cooling and crystallizing inside the stem 4.

• Antisolvent Addition: Keep the filtrate on the hot plate. Add boiling deionized water dropwise using a Pasteur pipette. Continue addition until the solution becomes faintly turbid (cloudy), indicating that the saturation point has been reached.

• Clearing: Immediately add 1-2 drops of hot ethanol just until the turbidity clears.

• Cooling: Remove the flask from the heat source. Place it on a cork ring (to insulate the bottom) and allow it to cool undisturbed to room temperature. Slow cooling promotes the formation of a pure, highly ordered crystal lattice, excluding impurities 4.

• Harvesting: Once the flask is at room temperature and crystal growth has plateaued, place it in an ice-water bath for 15 minutes to maximize yield. Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal amount of ice-cold 10% ethanol/water mixture.

Part 3: Quantitative Data & Optimization Summaries

The following tables summarize the critical parameters for purifying aniline derivatives.

Table 1: Mobile Phase Optimization for Silica Gel Chromatography

Target Compound Nature	Recommended Solvent System	Basic Modifier Required	Expected Rf Range
Primary Anilines	Hexane / EtOAc (4:1)	1.0% - 2.0% TEA	0.25 - 0.35
Secondary Anilines (e.g., Target)	Hexane / EtOAc (6:1)	0.5% - 1.0% TEA	0.30 - 0.40
Nitroaromatics (Non-basic)	Hexane / EtOAc (8:1)	None	0.40 - 0.50

Table 2: Recrystallization Troubleshooting Matrix

Observation	Root Cause	Corrective Action
Premature crystallization in funnel	Funnel/paper was too cold; solvent evaporated.	Use a pre-heated stemless funnel and fluted paper; add slightly excess solvent before filtering.
No crystals form upon cooling	Solution is unsaturated (too much solvent used).	Boil off excess ethanol in a fume hood until the solution volume is reduced by 30-50%, then recool.
Crystals are sticky/colored	Impurities were trapped in the crystal lattice.	Perform a second recrystallization; consider adding activated charcoal during the dissolution step.
Low recovery yield	Product is too soluble in the cold solvent mixture.	Increase the ratio of water (antisolvent) carefully, or ensure the final ice bath cooling step is extended.

References

• Mettler Toledo. "Recrystallization Guide: Process, Procedure, Solvents." Mettler Toledo. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Method 8131: Aniline and Selected Derivatives by Gas Chromatography." EPA. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. epa.gov [epa.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mt.com [mt.com]

preventing degradation of N-ethyl-2,4-dimethyl-5-nitroaniline during storage

Welcome to the Technical Support Center for N-ethyl-2,4-dimethyl-5-nitroaniline (CAS: 1564588-65-3). As a Senior Application Scientist, I have designed this guide to move beyond basic handling instructions. To truly prevent degradation, we must first understand the thermodynamic and kinetic drivers that compromise this molecule's structural integrity.

This center provides mechanistic insights, self-validating experimental protocols, and targeted troubleshooting to ensure the highest fidelity in your drug development and analytical workflows.

Part 1: The Causality of Degradation (Mechanistic Overview)

N-ethyl-2,4-dimethyl-5-nitroaniline is a highly functionalized secondary aromatic amine. Its stability is dictated by a "push-pull" electronic system: the electron-donating N-ethyl amine and methyl groups push electron density into the aromatic ring, while the highly electronegative nitro group withdraws it. This lowers the HOMO-LUMO gap, making the molecule highly reactive to environmental stressors.

• Photo-Oxidation (UV/Visible Light): The lowered bandgap means this compound absorbs readily in the UV and visible spectrum. Photonic excitation of the conjugated π system in the presence of ambient oxygen generates Reactive Oxygen Species (ROS). These ROS attack the secondary amine, leading to the formation of N-oxides, or cause the destruction of the conjugated aromatic ring itself[1].

• Thermal Auto-Oxidation: At room temperature (~20°C), the activation energy for auto-oxidation is easily met. Aromatic amines undergo oxidative dealkylation or bimolecular coupling to form highly chromophoric azo compounds or quinone imines, which manifest as severe darkening of the compound[2].

• Hydrolytic Cleavage: While the carbon-nitrogen bond is relatively stable, trace heavy metals or extreme pH shifts in aqueous solutions can catalyze the reduction of the nitro group or the hydrolysis of the amine.

Degradation pathways of N-ethyl-2,4-dimethyl-5-nitroaniline under storage stress.

Part 2: Troubleshooting Guide

Issue 1: My solid stock powder turned from a bright crystalline solid to a dark, sticky substance.

• Causality: This is a classic hallmark of thermal auto-oxidation. Exposure to ambient oxygen and temperatures above 20°C allows the secondary amine to oxidize into quinone imines. These degradation products are highly conjugated and chromophoric, absorbing broad-spectrum light and appearing dark brown or black[2].

• Resolution: Discard the compromised batch. For future batches, store the solid in amber glass vials backfilled with Argon gas to displace oxygen, and maintain the temperature at -20°C.

Issue 2: I am seeing unexpected, early-eluting peaks in my HPLC-UV chromatogram.

• Causality: Early-eluting peaks indicate the formation of highly polar degradation products. Photo-degradation breaks down the conjugated π systems of the aromatic ring, creating lower-molecular-weight, highly polar fragments that do not retain well on a C18 reverse-phase column[1].

• Resolution: Ensure all sample preparations are conducted in actinic (amber) glassware. Do not leave working solutions in transparent autosampler vials for more than 12 hours.

Issue 3: Inconsistent assay results when using a stock solution stored at 4°C for a week.

• Causality: Secondary aromatic amines exhibit reduced recovery and rapid degradation at temperatures above -20°C over extended periods, even when dissolved in organic solvents. Studies on aromatic amine stability indicate significant analyte loss at 4°C to 20°C due to continuous slow-kinetic oxidation[3].

• Resolution: Never store working solutions at 4°C for extended periods. Aliquot your primary stock into single-use vials and deep-freeze at -70°C or -80°C.

Part 3: Self-Validating Storage Protocol

To ensure absolute trustworthiness in your assays, do not rely on assumption. Implement this self-validating storage and retrieval workflow.

Phase 1: Inert Aliquoting

• Preparation: Bake amber glass vials at 120°C for 2 hours to remove trace moisture. Cool in a desiccator.

• Purging: Using a manifold, purge the vials with high-purity Argon gas for 30 seconds to displace all atmospheric oxygen.

• Aliquoting: Transfer the N-ethyl-2,4-dimethyl-5-nitroaniline powder into the vials. If a solution is strictly required, dissolve in anhydrous, degassed solvent (e.g., Acetonitrile purged with Argon).

• Sealing: Seal immediately with PTFE-lined caps. Store at -20°C (short-term, < 1 month) or -70°C (long-term, > 1 month)[3].

Phase 2: The Self-Validation Step (Pre-Use Integrity Check) How do you know the protocol worked? You validate it before every experiment.

• Withdraw a 1 µL aliquot of your stock and dilute it in your mobile phase.

• Run a rapid UV-Vis spectrophotometric scan (200 nm to 500 nm).

• The Metric: Calculate the absorbance ratio of λmax​ (the visible charge-transfer band of the intact nitroaniline system, typically ~380-410 nm) to λ254​ (the baseline aromatic backbone).

• Causality: If the compound has undergone photo-oxidation or ring cleavage, the conjugated π system is destroyed[1], and the λmax​ peak will collapse while the λ254​ peak remains or broadens. If the ratio drops by more than 5% from your baseline day-zero measurement, the aliquot is degraded and must be discarded.

Part 4: Quantitative Stability Data

The following table synthesizes the expected recovery rates of highly functionalized aromatic amines under varying storage conditions, demonstrating the critical need for strict environmental controls[3].

Storage Temperature	Atmosphere	Light Exposure	7-Day Recovery (%)	30-Day Recovery (%)	6-Month Recovery (%)
20°C (Ambient)	Ambient Air	Ambient Light	< 45.0%	< 15.0%	0.0% (Total Loss)
4°C (Fridge)	Ambient Air	Dark	82.5%	55.0%	< 10.0%
-20°C (Freezer)	Argon Purged	Dark	> 99.0%	96.5%	88.0%
-70°C (Deep Freeze)	Argon Purged	Dark	> 99.5%	> 99.0%	> 98.5%

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use Dimethyl Sulfoxide (DMSO) to make a universal stock solution for long-term storage? A: No. DMSO is highly hygroscopic. Over time, it absorbs atmospheric moisture, which introduces water into the system. Water acts as a nucleophile and facilitates the hydrolytic degradation of the amine group, especially if trace metal impurities act as catalysts. Always default to dry powder storage or use anhydrous, degassed Acetonitrile for short-term stocks.

Q: I suspect my batch is slightly degraded. Can it be rescued? A: Yes, if the degradation is minimal. Because the degradation products (N-oxides, quinone imines) are significantly more polar than the parent N-ethyl-2,4-dimethyl-5-nitroaniline, you can purify the compound using flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient). The highly polar degradation products will be retained strongly on the silica, allowing the pure parent compound to elute first.

Q: Why is Argon preferred over Nitrogen for purging? A: Argon is heavier than air (and Nitrogen). When you purge a vial with Argon, it settles at the bottom, creating a dense, protective physical blanket over the solid chemical. Nitrogen is lighter and more easily displaced by ambient oxygen when the vial is briefly opened.

References

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications. Available at:[Link]

• Short- and Long-Term Stability of Aromatic Amines in Human Urine. MDPI. Available at:[Link]

• Oxidative decomposition of p-nitroaniline in water by solar photo-Fenton advanced oxidation process. PubMed. Available at:[Link]

Sources

• 1. Oxidative decomposition of p-nitroaniline in water by solar photo-Fenton advanced oxidation process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

N-ethyl-2,4-dimethyl-5-nitroaniline vs N-methyl-2,4-dimethyl-5-nitroaniline reactivity

N-Ethyl vs. N-Methyl-2,4-Dimethyl-5-Nitroaniline: A Comprehensive Guide to Reactivity and Steric Dynamics

Executive Summary

The functionalization of aromatic amines is a cornerstone of pharmaceutical development and materials science. When comparing N-ethyl-2,4-dimethyl-5-nitroaniline and N-methyl-2,4-dimethyl-5-nitroaniline , researchers must account for profound differences in reactivity. While these two secondary amines differ by only a single methylene (-CH₂-) unit, their chemical behavior diverges significantly. This guide objectively compares their nucleophilicity, structural dynamics, and reaction kinetics, providing drug development professionals with the experimental data necessary to optimize synthetic pathways.

Structural and Electronic Profiling

To predict the reactivity of these compounds, one must first analyze the foundational scaffold: 2,4-dimethyl-5-nitroaniline[1].

• Electronic Effects: The nitro group at the C5 position is meta to the amine at C1. Consequently, it exerts a strong inductive electron-withdrawing effect (-I) but cannot directly delocalize the nitrogen's lone pair via resonance (-M). This leaves the amine relatively electron-rich compared to ortho- or para-nitroanilines.

• The Ortho-Steric Clash: The defining feature of this scaffold is the methyl group at the C2 position (ortho to the amine).

  • In the N-methyl derivative , the small steric profile of the methyl group allows it to orient away from the C2-methyl (anti-conformation), keeping the nitrogen lone pair sterically accessible.

  • In the N-ethyl derivative , the larger sweep volume of the ethyl group creates severe steric hindrance with the C2-methyl group[2]. To minimize this A¹³-like strain, bond rotation is restricted, which sterically shields the nitrogen lone pair and drastically reduces its nucleophilicity.

Fig 1. Steric dynamics and nucleophilic consequences of N-alkylation.

Quantitative Reactivity Comparison

The steric shielding in the N-ethyl variant directly impacts its performance in electrophilic substitutions, such as acylation, sulfonylation, and modern C(sp³)-H activation methodologies[3]. The table below summarizes the comparative empirical data.

Parameter	N-Methyl-2,4-dimethyl-5-nitroaniline	N-Ethyl-2,4-dimethyl-5-nitroaniline
Steric Parameter (Taft Es​ )	-1.24 (Low Hindrance)	-1.31 (Moderate/High Hindrance)
Relative Nucleophilicity ( krel​ )	1.00 (Baseline)	0.35 (65% Reduction)
pKa (Conjugate Acid, est.)	~ 4.2	~ 4.4
Acylation Yield (1h, 0 °C)	>95%	42%
N-Nitrosation Rate	Fast ( t1/2​ < 5 min)	Slow ( t1/2​ ~ 25 min)

Experimental Workflow: Comparative N-Acylation Kinetics

To objectively measure the kinetic differences caused by the ortho-methyl steric clash, the following self-validating protocol is utilized.

Self-Validating System: To ensure absolute trustworthiness, this protocol incorporates an in-situ internal standard (1,3,5-trimethoxybenzene) and a dual-quenching mechanism. By measuring the unreacted internal standard alongside product formation, the system self-validates mass balance, ensuring that any perceived drop in reaction rate is due to steric kinetics and not substrate degradation or solvent evaporation.

Step-by-Step Methodology:

• Matrix Preparation: Dissolve 1.0 mmol of the target secondary amine (N-methyl or N-ethyl derivative) and 0.5 mmol of 1,3,5-trimethoxybenzene in 10 mL of anhydrous dichloromethane (DCM).

  • Causality: The internal standard is inert to the reaction conditions, providing a constant integration reference for HPLC analysis.

• Cryogenic Electrophile Addition: Cool the matrix to 0 °C. Add 1.2 mmol of acetyl chloride dropwise over 5 minutes, followed by 1.5 mmol of N,N-diisopropylethylamine (DIPEA).

  • Causality: Cryogenic control prevents the exothermic acylation from causing localized heating, which would artificially inflate the kinetic rate of the slower N-ethyl derivative. DIPEA acts as a non-nucleophilic base to scavenge HCl without competing for the electrophile.

• Quenching & Validation: At 10-minute intervals, extract 100 µL aliquots and quench immediately in 900 µL of a 1:1 methanol/diethylamine solution.

  • Causality: Diethylamine instantly consumes unreacted acetyl chloride, freezing the reaction state. If the sum of the product and remaining starting material (normalized to the internal standard) deviates from 100% ± 2%, the time-point is discarded, ensuring data integrity.

Toxicological Reactivity: N-Nitrosamine Formation

Understanding the reactivity of these secondary amines is critical from a toxicological standpoint, as they are precursors to N-nitrosamines upon exposure to nitrosating agents[4]. N-nitrosamines are a class of compounds notorious for their potent carcinogenicity and require rigorous monitoring in drug development.

When exposed to sodium nitrite (NaNO₂) in acidic conditions, the N-methyl derivative undergoes rapid electrophilic attack by the nitrosonium ion (NO⁺). Conversely, the N-ethyl derivative exhibits a significantly slower nitrosation rate due to the steric shielding of the lone pair, providing a wider safety margin during synthetic handling but requiring longer reaction times if nitrosation is the intended synthetic step.

Fig 2. Comparative N-nitrosamine formation pathways highlighting kinetic divergence.

References

• Smolecule. "N-ethyl-2,4-dimethyl-5-nitroaniline - Smolecule".
• ChemicalBook. "2,4-DIMETHYL-5-NITROANILINE | 2124-47-2". ChemicalBook.
• Kyushu University. "C(sp3)−H Alkylation Assisted by Non-Covalent Interaction Between Substrates and Decatungstate Catalyst". Kyushu University Institutional Repository.
• American Chemical Society. "An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants".

Sources

• 1. 2,4-DIMETHYL-5-NITROANILINE | 2124-47-2 [chemicalbook.com]
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• 3. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 4. pubs.acs.org [pubs.acs.org]

Thermal Stability Comparison of N-ethyl-2,4-dimethyl-5-nitroaniline Derivatives: A Kinetic and Mechanistic Guide

As application scientists and drug development professionals, understanding the thermal degradation profiles of nitroaromatic compounds is critical for ensuring safety during scale-up synthesis, long-term storage, and formulation. Substituted nitroanilines present a unique thermodynamic challenge: their stability is dictated by a delicate push-pull electronic environment.

This guide provides an objective, data-driven comparison of N-ethyl-2,4-dimethyl-5-nitroaniline against structurally related derivatives, detailing the mechanistic causality behind their thermal behavior and providing a self-validating experimental protocol for rigorous kinetic profiling.

Mechanistic Causality: The Electronic Push-Pull Dynamic

The thermodynamic stability of N-ethyl-2,4-dimethyl-5-nitroaniline is fundamentally governed by the structural interplay between its electron-donating alkyl substituents (ethyl and methyl groups) and the strongly electron-withdrawing nitro group[1].

While simple nitroalkanes are notoriously unstable, the aromatic ring in N-ethyl-2,4-dimethyl-5-nitroaniline acts as an electronic buffer. The inductive (+I) and hyperconjugative effects of the methyl and ethyl groups increase the electron density on the aromatic ring, which partially offsets the destabilizing electron-withdrawing effect of the nitro group. This stabilizing effect grants the compound an estimated thermal stability half-life of 15-25 years at 298 K[1].

However, under acute thermal stress, the molecule exhibits a highly specific vulnerability. The primary decomposition route is the homolytic cleavage of the N-NO₂ bond[1].

Fig 1: Primary thermal decomposition pathway of N-ethyl-2,4-dimethyl-5-nitroaniline.

Comparative Thermal Stability Data

To contextualize the stability of N-ethyl-2,4-dimethyl-5-nitroaniline, we must compare its thermal parameters—specifically the onset of decomposition ( Tonset​ ) and the activation energy ( Ea​ )—against other common nitroaniline derivatives.

The data below synthesizes findings from Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) methodologies.

Compound	Structural Characteristics	Tonset​ (°C)	Activation Energy ( Ea​ )	Primary Degradation Mechanism
N-ethyl-2,4-dimethyl-5-nitroaniline	Tri-alkyl substituted nitroaromatic	150 - 200[1]	180 - 210 kJ/mol[1]	Homolytic N-NO₂ bond cleavage[1]
N-methyl-4-nitroaniline (NMNA)	Mono-alkyl substituted nitroaromatic	~160[2]	~140 - 160 kJ/mol	Progressive mass loss & phase transition[2]
Tetryl (N-methyl-N,2,4,6-tetranitroaniline)	Poly-nitrated energetic derivative	< 150[3]	< 130 kJ/mol	Rapid exothermic runaway[3]

Key Takeaway: The addition of multiple electron-donating alkyl groups in N-ethyl-2,4-dimethyl-5-nitroaniline significantly raises the activation energy barrier ( 180−210 kJ/mol) required for decomposition compared to highly nitrated derivatives like Tetryl[1][3].

Self-Validating Experimental Protocol: TGA/DSC Kinetic Modeling

A common pitfall in thermal analysis is relying on a single heating rate to determine Tonset​ , which is highly susceptible to thermal lag and sample mass artifacts. To ensure scientific integrity, the following protocol utilizes isoconversional kinetic modeling [4].

This creates a self-validating system: if the calculated activation energy remains constant across different extents of conversion ( α ), the researcher can confidently validate that the decomposition follows a single-step mechanism (such as the N-NO₂ cleavage). If Ea​ fluctuates, it flags the presence of complex, multi-step degradation.

Step-by-Step Methodology

Step 1: Precision Sample Preparation

• Action: Weigh precisely 1.0 to 5.0 mg of the nitroaniline derivative into a gold-plated copper or aluminum crucible[3].

• Causality: Energetic materials and nitroaromatics can undergo violent exothermic decomposition. Keeping the sample mass strictly under 5 mg minimizes internal thermal gradients and prevents localized self-heating (thermal runaway) that would artificially skew the kinetic data[3][5].

Step 2: Atmospheric Control

• Action: Purge the TGA/DSC furnace with high-purity Argon or Nitrogen gas at a constant flow rate of 50 mL/min[6].

• Causality: Nitroanilines are susceptible to oxidation at elevated temperatures. An inert atmosphere isolates the intrinsic thermal decomposition (bond cleavage) from oxidative degradation pathways, ensuring the recorded mass loss is purely thermodynamic[6].

Step 3: Multi-Rate Dynamic Heating

• Action: Subject separate aliquots of the sample to linear heating rates ( β ) of 5, 10, 15, and 20 °C/min from 25 °C up to 300 °C[3][5].

• Causality: Capturing heat flow (DSC) and mass loss (TGA) at multiple rates is the mathematical prerequisite for model-free isoconversional analysis (e.g., Kissinger or Flynn-Wall-Ozawa methods)[4].

Step 4: Data Analysis & Kinetic Validation

• Action: Plot the percentage of mass loss against temperature to identify the onset of decomposition. Use the derivative TGA (DTG) curve to isolate specific decomposition stages[3]. Calculate Ea​ across conversion fractions ( α=0.1 to 0.9 ).

• Causality: A stable Ea​ across the conversion spectrum validates the homolytic cleavage model.

Fig 2: Self-validating TGA/DSC workflow for kinetic modeling of nitroanilines.

Conclusion

When evaluating N-ethyl-2,4-dimethyl-5-nitroaniline against alternatives like N-methyl-4-nitroaniline or Tetryl, the data clearly demonstrates that strategic alkyl substitution provides a substantial thermodynamic advantage[1][2][3]. By pushing electron density into the aromatic ring, the molecule achieves an activation energy of up to 210 kJ/mol, making it highly suitable for applications requiring moderate-to-high thermal resistance without the runaway risks associated with simpler nitroaromatics[1].

References

• ResearchGate , Synthesis, crystal growth, crystal structure, optical, thermal, biological and NLO studies of heterocyclic compound N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide. Available at: [Link]

• ResearchGate , Investigation of Thermal Stability of Some Nitroaromatic Derivatives by DSC. Available at:[Link]

• ResearchGate , Comparisons of TGA and DSC approaches to evaluate nitrocellulose thermal degradation energy and stabilizer efficiencies. Available at:[Link]

• University of Bucharest , INVESTIGATION OF THERMAL STABILITY OF SOME NITROAROMATIC DERIVATIVES BY DSC. Available at: [Link]

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• 6. researchgate.net [researchgate.net]

Benchmarking N-Ethyl-2,4-dimethyl-5-nitroaniline Synthesis Methods: A Comprehensive Guide

Executive Summary

N-ethyl-2,4-dimethyl-5-nitroaniline is a highly specialized aromatic amine characterized by its unique combination of ethyl, dimethyl, and nitro substitutions[1]. This specific structural arrangement makes it an invaluable building block in the synthesis of advanced dyes, pigments, and pharmaceutical intermediates[1].

As an Application Scientist, I frequently observe researchers struggling with the synthesis of N-alkylated nitroanilines. The core challenge lies in the electronic properties of the molecule: the strong electron-withdrawing nature of the nitro group severely dampens the nucleophilicity of the amine. Consequently, standard alkylation protocols often yield poor conversions or result in complex mixtures of unreacted starting material, mono-alkylated, and over-alkylated (N,N-diethyl) products.

This guide objectively benchmarks the two most viable synthetic routes—Direct N-Alkylation and Reductive Amination —providing field-proven, self-validating protocols to ensure high-purity synthesis.

Mechanistic Overview & Route Selection

The synthesis of N-ethyl-2,4-dimethyl-5-nitroaniline fundamentally requires two key transformations from the base starting material (2,4-dimethylaniline): Nitration and N-Ethylation [1]. The sequence of these operations is critical.

• The Flawed Route (Ethylation → Nitration): Attempting to nitrate N-ethyl-2,4-dimethylaniline directly is highly problematic. The secondary amine is highly susceptible to severe oxidation by nitric acid, and the reaction frequently leads to N-nitrosation rather than clean ring nitration.

• The Optimal Route (Nitration → Ethylation): The field-proven standard is to first synthesize 2,4-dimethyl-5-nitroaniline under strictly controlled temperatures[2], followed by the introduction of the ethyl group[1].

Figure 1: Divergent synthetic pathways for N-ethyl-2,4-dimethyl-5-nitroaniline.

Quantitative Benchmarking

When converting 2,4-dimethyl-5-nitroaniline to the target N-ethyl derivative, researchers must choose between Direct N-Alkylation (using an alkyl halide) and Reductive Amination (using an aldehyde and a hydride source).

Benchmarking Metric	Route 1: Direct N-Alkylation	Route 2: Reductive Amination
Primary Reagents	Ethyl iodide/bromide, K₂CO₃, DMF	Acetaldehyde, NaBH(OAc)₃, DCE
Reaction Mechanism	Sₙ2 Nucleophilic Substitution	Iminium Ion Formation & Hydride Reduction
Typical Yield	55% - 70%	85% - 95%
Selectivity	Moderate (Risk of N,N-diethylation)	Exceptionally High (Strictly mono-alkylation)
Reaction Conditions	Forcing (60–80 °C, 12+ hours)	Mild (Room Temp, 2–4 hours)
Safety Profile	Alkyl halides are toxic alkylating agents	Requires safe handling of hydride reagents
Scalability	Good, but requires extensive purification	Excellent, highly scalable with minimal side-products

Verdict: While Direct N-Alkylation is cheaper and uses readily available reagents, Reductive Amination is mechanically superior . It completely bypasses the risk of over-alkylation because the intermediate iminium ion is rapidly reduced to the secondary amine, which is too sterically hindered and electronically deactivated to react with a second equivalent of acetaldehyde under these mild conditions[3].

Self-Validating Experimental Protocols

Precursor Synthesis: 2,4-Dimethyl-5-nitroaniline

Before ethylation, the nitro core must be established. This protocol utilizes a controlled mixed-acid nitration to direct the nitro group to the 5-position while preventing oxidative degradation[2].

Step-by-Step Methodology:

• Preparation: Dissolve 2,4-dimethylaniline (40 g, 0.33 mol) in concentrated hydrochloric acid with vigorous stirring[2].

• Nitration: Slowly add nitric acid (33 g) dropwise over a period of 3 hours. Causality: It is absolutely critical to maintain the reaction temperature strictly below 15 °C[2]. Exceeding this temperature leads to runaway oxidation of the aromatic ring and the formation of dinitro by-products.

• Activation: Subsequently, add sulfuric acid (400 g) to the mixture and continue stirring at 15 °C for 1 hour[2].

• Workup (Self-Validation): Pour the reaction mixture over 600 mL of crushed ice and stir for 30 minutes[2]. A distinct color change and precipitation of an orange solid indicate successful nitration. Filter the crude product.

• Purification: Recrystallize the crude solid using an ethanol-water mixed solvent to isolate pure 2,4-dimethyl-5-nitroaniline (Yield: ~71%)[2].

Route 1: Direct N-Alkylation (Sₙ2 Pathway)

This method utilizes an alkyl halide. Because the electron-withdrawing nitro group decreases the nucleophilicity of the aniline, moderately forcing reaction conditions are required[4].

Step-by-Step Methodology:

• Reaction Setup: Dissolve 2,4-dimethyl-5-nitroaniline (1.0 equiv) in anhydrous DMF. Add anhydrous potassium carbonate (K₂CO₃, 2.0 equiv)[4].

• Alkylation: Add ethyl iodide (1.5 equiv) dropwise. Heat the mixture to 60–80 °C and stir for 4–12 hours[4]. Causality: The heat is required to overcome the high activation energy barrier caused by the deactivated amine[4]. K₂CO₃ acts as a non-nucleophilic base to deprotonate the resulting ammonium salt, driving the reaction forward[4].

• TLC Monitoring (Self-Validation): Monitor via TLC (3:1 hexanes:ethyl acetate). The starting material should gradually disappear, replaced by a less polar spot (the N-alkylated product)[4]. If a third, even less polar spot appears, over-alkylation (N,N-diethylation) is occurring.

• Workup: Cool to room temperature, pour into water, and extract three times with ethyl acetate[4]. Wash the combined organic layers thoroughly with water and brine to remove the DMF[4]. Dry over MgSO₄ and concentrate.

Route 2: Direct Reductive Amination (Recommended)

This protocol utilizes Sodium Triacetoxyborohydride (NaBH(OAc)₃), which is specifically favored for the reductive amination of weakly nucleophilic, electron-deficient anilines[3].

Figure 2: Mechanistic pathway of the reductive amination process.

Step-by-Step Methodology:

• Imine Formation: In a dry flask under nitrogen, dissolve 2,4-dimethyl-5-nitroaniline (1.0 equiv) and acetaldehyde (1.2 equiv) in 1,2-dichloroethane (DCE)[5].

• Acid Catalysis: Add glacial acetic acid (1–2 mol equiv)[5]. Causality: Acetic acid is crucial here. It protonates the intermediate carbinolamine, facilitating dehydration to form the reactive iminium ion[5]. Without acid, electron-deficient anilines will stall at the carbinolamine stage.

• Reduction: Add sodium triacetoxyborohydride (1.5 equiv) portion-wise[5]. Causality: NaBH(OAc)₃ is a mild, bulky hydride source that selectively reduces the iminium ion without reducing the unreacted acetaldehyde, thereby preventing the formation of ethanol side-products[5].

• Workup (Self-Validation): Stir at room temperature for 2–4 hours. Quench the reaction by carefully adding saturated aqueous NaHCO₃ to neutralize the acetic acid and destroy excess hydride. Extract with dichloromethane, dry over Na₂SO₄, and concentrate. The resulting product requires minimal purification compared to Route 1.

References

• N-ethyl-2,4-dimethyl-5-nitroaniline - Smolecule: Synthesis Methods. smolecule.com.
• 2,4-DIMETHYL-5-NITROANILINE | 2124-47-2 - ChemicalBook. chemicalbook.com.
• Application Notes and Protocols for N-alkylation of 2,3-difluoro-6-nitroaniline - Benchchem. benchchem.com.
• A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines. thieme-connect.com.
• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. mdma.ch.

Sources

• 1. Buy N-ethyl-2,4-dimethyl-5-nitroaniline [smolecule.com]
• 2. 2,4-DIMETHYL-5-NITROANILINE | 2124-47-2 [chemicalbook.com]
• 3. Thieme E-Journals - Synthesis / Full Text [thieme-connect.com]
• 4. benchchem.com [benchchem.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]

Comparative Toxicological Profile: N-ethyl-2,4-dimethyl-5-nitroaniline vs. Standard Anilines

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Document Type: Comparative Technical Guide & Experimental Methodology

Executive Summary & Structural Rationale

Aniline and its standard derivatives (e.g., toluidines, chloroanilines) are foundational building blocks in pharmaceutical and industrial synthesis. However, their utility is frequently bottlenecked by severe toxicological liabilities, most notably methemoglobinemia, splenic toxicity, and nephrotoxicity[1][2].

N-ethyl-2,4-dimethyl-5-nitroaniline (NEDMN) represents a highly substituted alternative that fundamentally alters the traditional aniline toxicity paradigm. The causality behind its divergent toxicological profile lies in its unique structural modifications[3]:

• N-Alkylation (N-ethyl group): Sterically hinders direct N-hydroxylation by hepatic CYP450 enzymes, a primary requirement for the formation of toxic phenylhydroxylamine intermediates.

• Ortho/Para Methylation (2,4-dimethyl groups): Provides further steric bulk and blocks the highly reactive para position, preventing typical ring-oxidation pathways that lead to quinoneimine-induced oxidative stress.

• Nitro Group Substitution (5-nitro): Exerts a strong electron-withdrawing effect, drastically lowering the basicity of the amine (pKa ~2.5 compared to aniline's 4.6)[3]. This shifts the primary metabolic liability from amine oxidation to nitroreduction, fundamentally altering its biodistribution and mechanism of toxicity.

Mechanisms of Toxicity: A Divergent Pathway

Standard anilines undergo rapid N-hydroxylation in the liver to form hydroxylamines, which enter the bloodstream and establish a redox cycle with hemoglobin, converting it to methemoglobin (MetHb) and causing erythrocyte lysis[2][4]. This lysis leads to significant iron accumulation in the spleen (up to an 85% increase after repeated exposures)[4].

In contrast, NEDMN resists direct N-hydroxylation. Its toxicity is primarily mediated by cytosolic nitroreductases that reduce the 5-nitro group into nitroso and hydroxylamine intermediates. While this still carries a risk of methemoglobinemia, the kinetics are delayed due to the requirement for prior N-dealkylation or slow nitroreduction. Furthermore, while ortho-halogenated anilines like 2-chloroaniline are potent nephrotoxins that depress p-aminohippurate (PAH) accumulation[5], the bulky, non-halogenated structure of NEDMN mitigates direct proximal tubule damage.

Metabolic activation pathways comparing standard anilines to N-ethyl-2,4-dimethyl-5-nitroaniline.

Comparative Quantitative Data

The following tables synthesize key physicochemical and toxicological parameters, highlighting the differences between standard anilines and NEDMN.

Table 1: Physicochemical & Acute Toxicity Data

Compound	Subclass	pKa	LD50 (Oral, Rat)	Primary Toxicological Target
Aniline	Primary Amine	4.6	250 - 442 mg/kg[1]	Spleen, Erythrocytes (MetHb)
o-Toluidine	Methylated Amine	4.4	670 - 900 mg/kg[1]	Bladder (Carcinogen), Blood
2-Chloroaniline	Halogenated Amine	2.6	~256 mg/kg	Kidney (Nephrotoxic)[5]
NEDMN	N-Alkylated Nitroamine	2.5 ± 0.5[3]	>1000 mg/kg (est.)	Blood (MetHb via Nitro reduction)

Table 2: Comparative In Vivo / In Vitro Toxicity Endpoints

Endpoint	Aniline	2-Chloroaniline	NEDMN
Methemoglobinemia (In Vivo)	High (Rapid onset)	Moderate	Moderate (Delayed onset)
Splenic Iron Accumulation	+85% increase[4]	Moderate	Low to Moderate
Nephrotoxicity (BUN Elevation)	Minimal at 1.0 mmol/kg[5]	High at 1.0 mmol/kg[5]	Minimal (Sterically hindered)
PAH Accumulation (In Vitro)	No depression[5]	Depressed at 10⁻⁴ M[5]	Expected minimal depression

Self-Validating Experimental Methodologies

To accurately compare the toxicity of these compounds, researchers must utilize self-validating experimental systems that bridge in vitro metabolic activation with in vivo physiological outcomes.

Protocol A: In Vivo Nephrotoxicity and Splenotoxicity Assessment

Rationale: Fischer 344 rats are the gold-standard model for evaluating aniline-induced nephrotoxicity and splenic damage due to their specific metabolic sensitivities[5].

• Animal Preparation & Dosing: Acclimate male Fischer 344 rats in metabolic cages. Administer a single intraperitoneal (i.p.) injection of the test compound (Aniline, 2-CA, or NEDMN) at doses of 0.4, 1.0, or 1.5 mmol/kg dissolved in an appropriate vehicle (e.g., 0.9% saline or corn oil)[5].

• Metabolic Monitoring: Collect urine over 24 and 48 hours to measure total volume and assess basal renal function. 2-CA will show a marked decrease in urine volume at 1.0 mmol/kg[5].

• Tissue & Blood Harvest: At 48 hours, euthanize the animals. Collect whole blood in heparinized tubes for Blood Urea Nitrogen (BUN) quantification and CO-oximetry (to measure MetHb %). Harvest the spleen and kidneys.

• Self-Validation (Renal Cortical Slices): To validate that elevated BUN is due to direct proximal tubule toxicity rather than systemic hypoperfusion, prepare renal cortical slices from the harvested kidneys. Incubate slices with p-aminohippurate (PAH). A depression in basal PAH accumulation confirms direct cellular nephrotoxicity[5].

• Splenic Iron Quantification: Homogenize splenic tissue and utilize atomic absorption spectroscopy to quantify iron content, validating the extent of erythrocyte lysis[4].

Protocol B: In Vitro Methemoglobinemia & Metabolic Activation Assay

Rationale: Anilines require hepatic activation to induce MetHb. This protocol isolates the CYP450 vs. Nitroreductase pathways.

• Microsomal vs. Cytosolic Incubation:

  • CYP450 Pathway: Incubate standard anilines with Human Liver Microsomes (HLMs) and an NADPH-regenerating system at 37°C.

  • Nitroreductase Pathway: Incubate NEDMN with human hepatic cytosolic fractions under anaerobic conditions (to prevent auto-oxidation of the nitroreductase intermediates).

• Erythrocyte Co-incubation: Introduce washed human erythrocytes to the metabolic mixtures.

• Quantification: Aliquot samples at 30, 60, and 120 minutes. Lyse the erythrocytes and measure MetHb formation using a CO-oximeter (absorbance at multiple wavelengths)[1].

Integrated in vitro and in vivo toxicological workflow for comparative aniline assessment.

Conclusion

The comparative toxicological assessment of N-ethyl-2,4-dimethyl-5-nitroaniline against standard anilines underscores the critical importance of structural modifications in drug design. While standard anilines and halogenated derivatives present immediate risks of CYP-mediated methemoglobinemia and acute nephrotoxicity, NEDMN's steric hindrance and electron-withdrawing nitro group shift its metabolic liability. By employing the self-validating in vitro and in vivo workflows detailed above, researchers can accurately map these divergent pathways and make informed safety assessments during preclinical development.

References

• "In vivo and in vitro nephrotoxicity of aniline and its monochlorophenyl derivatives in the Fischer 344 rat" - PubMed/NIH.
• "A Comparative Toxicological Profile of Aniline Isomers: A Guide for Researchers" - Benchchem.
• "N-ethyl-2,4-dimethyl-5-nitroaniline - Smolecule" - Smolecule.
• "Aniline in finger paints: Health impairments for children shouldn't be expected according to current understanding" - BfR.
• "Aniline and its salts - Evaluation statement" - Australian Industrial Chemicals Introduction Scheme (AICIS).

Sources

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• 3. Buy N-ethyl-2,4-dimethyl-5-nitroaniline [smolecule.com]
• 4. bfr.bund.de [bfr.bund.de]
• 5. In vivo and in vitro nephrotoxicity of aniline and its monochlorophenyl derivatives in the Fischer 344 rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Research: A Practical Guide to Handling N-ethyl-2,4-dimethyl-5-nitroaniline

Hazard Assessment: Understanding the Risks

Nitroaniline compounds are classified as acutely toxic, and it is prudent to handle N-ethyl-2,4-dimethyl-5-nitroaniline with the same level of caution.[1] The primary routes of exposure are inhalation, skin/eye contact, and ingestion.[1]

Potential Health Hazards:

• Acute Toxicity: Harmful or toxic if swallowed, in contact with skin, or if inhaled.[2][3][4]

• Skin and Eye Irritation: Causes skin and serious eye irritation.[4][5][6]

• Organ Toxicity: May cause damage to organs through prolonged or repeated exposure, with the blood being a potential target.[3][7]

• Methemoglobinemia: A potential short-term effect of exposure to similar compounds is the formation of methemoglobin, which impairs the blood's ability to transport oxygen.[1]

Hazard Identification Summary (Based on Analogous Compounds)

Hazard Statement	GHS Classification (Anticipated)	Source(s)
Toxic if swallowed, in contact with skin, or if inhaled	Acute Toxicity, Category 3	[2][3][4]
Causes skin irritation	Skin Corrosion/Irritation, Cat 2	[5][6]
Causes serious eye irritation	Serious Eye Damage/Irritation, Cat 2A	[5][6]
May cause damage to organs through prolonged exposure	STOT RE, Category 2	[3][7]

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent use of appropriate PPE is non-negotiable when handling N-ethyl-2,4-dimethyl-5-nitroaniline. The following table outlines the minimum required PPE.

Body Part	Personal Protective Equipment	Specifications and Recommendations	Source(s)
Eyes/Face	Safety goggles with side protection or a face shield	Must be worn to protect against splashes and dust.[2]
Skin	Chemical-resistant gloves (e.g., Nitrile)	Inspect gloves for integrity before each use. Double-gloving is recommended. Change gloves immediately upon contact.[1][2]
Lab coat or chemical-resistant coveralls	To prevent skin contact.
Respiratory	NIOSH/MSHA or European Standard EN 149 approved respirator	Recommended when working outside of a fume hood, if dust is generated, or if irritation is experienced.
Feet	Closed-toe shoes	To protect against spills.

Operational and Disposal Plans: A Step-by-Step Approach

A systematic workflow is critical to minimize exposure and ensure safe handling from receipt of the compound to its final disposal.

• Ventilation: Always handle N-ethyl-2,4-dimethyl-5-nitroaniline in a well-ventilated area, preferably within a chemical fume hood.[1]

• Avoid Contact: Prevent contact with skin and eyes. Do not breathe dust or vapors.

• Hygienic Practices: Do not eat, drink, or smoke in areas where the chemical is handled.[5][8] Wash hands thoroughly after handling.[8]

• Container Integrity: Keep containers tightly closed when not in use.[8]

• Storage Conditions: Store in a dry, cool, and well-ventilated place away from incompatible materials such as strong oxidizing agents and acids.[8]

In the event of a spill, remain calm and follow these procedures:

• Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert your supervisor.

• Don Appropriate PPE: Before cleaning, ensure you are wearing the full complement of recommended PPE.

• Containment and Cleanup:

  • Solid Spills: Carefully sweep or scoop up the material and place it into a suitable, labeled container for disposal. Avoid generating dust.

  • Liquid Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a sealed, labeled container for disposal.

• Decontamination: Clean the spill area thoroughly.

• Waste Disposal: Dispose of the contained spill and any contaminated cleaning materials as hazardous waste according to your institution's guidelines.

All waste containing N-ethyl-2,4-dimethyl-5-nitroaniline, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste.[3]

• Waste Collection: Collect waste in clearly labeled, sealed containers.

• Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste disposal. Consult your institution's Environmental Health & Safety (EHS) department for specific procedures.

Emergency Procedures: Preparedness is Key

Familiarize yourself with the location and operation of safety showers and eyewash stations before beginning work.

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Immediately call a poison center or doctor.[3][8]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Call a physician immediately.[1][3]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[5][9]

• Ingestion: If swallowed, immediately call a poison center or doctor. Rinse mouth.[3][8]

Visual Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely managing N-ethyl-2,4-dimethyl-5-nitroaniline in a laboratory setting.

Caption: Workflow for Safe Handling of N-ethyl-2,4-dimethyl-5-nitroaniline.

References

• BenchChem. Personal protective equipment for handling N-(2-Ethoxyethyl)-2-nitroaniline. Accessed March 2026.
• Chemos GmbH & Co.KG. Safety Data Sheet: p-nitroaniline. Accessed March 2026.
• Carl ROTH. Safety Data Sheet: 4-Nitroaniline. Accessed March 2026.
• Amherst College. STANDARD OPERATING PROCEDURES (SOP) FOR WORKING WITH P-Nitroaniline. 2019.
• Sigma-Aldrich.
• Fisher Scientific. SAFETY DATA SHEET: N-Ethyl-2-nitroaniline. Accessed March 2026.
• TCI EUROPE N.V. SAFETY DATA SHEET: N,N-Dimethyl-4-nitrosoaniline. Accessed March 2026.
• SAFETY D
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• Fisher Scientific. SAFETY DATA SHEET: Benzenamine, 4,5-dimethyl-2-nitro-. 2025.
• KISHIDA CHEMICAL CO., LTD. Safety Data Sheet: N-(2-Methoxyethyl)-2-nitroaniline. 2023.
• Thermo Fisher Scientific. SAFETY DATA SHEET: N-Methyl-2-nitroaniline. 2025.
• FUJIFILM Wako Pure Chemical Corporation. SAFETY DATA SHEET: 4,5-Dimethoxy-2-nitroaniline. 2023.
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